Technical Documentation Center

3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Thermodynamic Stability of Pyrazole-Based Amine Intermediates

Introduction: The Pyrazole Scaffold in Modern Drug Discovery The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry.[1] Its unique structura...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Pyrazole Scaffold in Modern Drug Discovery

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone of modern medicinal chemistry.[1] Its unique structural and electronic properties have established it as a "privileged scaffold," appearing in a multitude of blockbuster drugs used to treat a wide range of diseases, from cancer to viral infections and cardiovascular conditions.[2][3] Pyrazole-containing drugs like Sildenafil, Ruxolitinib, and Celecoxib demonstrate the scaffold's versatility and its ability to engage with diverse biological targets through various molecular interactions.[2][4]

Within this critical class of compounds, pyrazole-based amine intermediates are foundational building blocks. They serve as versatile synthons for constructing more complex active pharmaceutical ingredients (APIs).[5] However, the journey from intermediate to a stable, safe, and effective drug product is fraught with challenges, chief among them being the thermodynamic stability of the intermediates themselves. An unstable intermediate can lead to manufacturing failures, impurity formation, and compromised drug safety and efficacy.

This guide provides an in-depth exploration of the thermodynamic stability of pyrazole-based amine intermediates for researchers, scientists, and drug development professionals. Moving beyond a simple recitation of facts, we will delve into the fundamental principles governing stability, the causal relationships behind experimental choices for its assessment, and the profound implications for the drug development lifecycle.

The Foundation of Stability: Aromaticity and Tautomerism

The inherent stability of the pyrazole ring is rooted in its aromatic character.[6][7] The delocalization of six π-electrons across the five-membered ring creates a low-energy, highly stable system that is resistant to oxidation and reduction.[7] Computational studies confirm that this delocalization is a primary contributor to its thermodynamic robustness.[8][9][10]

However, the stability of substituted pyrazoles, particularly those with amine groups, is complicated by the phenomenon of annular tautomerism. In unsymmetrically substituted pyrazoles, the N-H proton can reside on either of the two nitrogen atoms, leading to a mixture of two tautomeric isomers.[11] The position of this equilibrium is not fixed; it is a dynamic process influenced by a delicate balance of electronic, steric, and environmental factors. Understanding and controlling this tautomeric preference is paramount, as each tautomer can exhibit different reactivity, solubility, and ultimately, stability.[12]

Core Factors Governing the Thermodynamic Stability of Pyrazole-Amine Intermediates

The stability of a given pyrazole-amine intermediate is not an intrinsic, immutable property but rather the outcome of several interacting variables. A thorough understanding of these factors is essential for designing stable molecules and robust manufacturing processes.

Substituent Effects: The Electronic and Steric Landscape

The nature and position of substituents on the pyrazole ring are the most critical determinants of stability.[13] These groups modulate the electron density of the ring, influencing its reactivity, basicity, and tautomeric equilibrium.[12][14]

  • Electronic Effects: Electron-donating groups (EDGs), such as amines (-NH2), hydroxyls (-OH), and alkyl groups (-CH3), increase the electron density of the pyrazole ring. This generally enhances the basicity of the pyridine-like nitrogen but can also influence the acidity of the N-H proton.[12] Conversely, electron-withdrawing groups (EWGs) like nitro (-NO2), cyano (-CN), and trifluoromethyl (-CF3) decrease the ring's electron density, making it less basic and more susceptible to certain types of degradation.[12] Studies have shown that EDGs tend to favor occupying the C3 position in the tautomeric equilibrium, while EWGs often stabilize the C5-tautomer.[12]

  • Steric Effects: The physical size of substituents can also play a role. Bulky groups may hinder the approach of reactants or solvent molecules, sterically protecting the ring from potential degradation pathways.[13] Furthermore, steric hindrance can influence the preferred tautomeric form by favoring the isomer that minimizes spatial clashes.[12]

Table 1: Influence of Common Substituents on Pyrazole Ring Properties

Substituent Group Example Electronic Effect General Impact on Stability & Reactivity Tautomeric Preference Influence
Amine -NH₂ Strong Electron-Donating Increases ring basicity; can be a site for oxidation. Favors substitution at C3.[12]
Alkyl -CH₃ Weak Electron-Donating Generally enhances stability through inductive effects. Favors substitution at C3.[12]
Nitro -NO₂ Strong Electron-Withdrawing Decreases ring basicity; can improve thermal stability in energetic materials.[15] Stabilizes C5-tautomer.[12]
Halogen (Fluoro) -F Inductively Withdrawing Can increase reactivity but may compromise biological stability.[16] N/A

| Trifluoromethyl | -CF₃ | Strong Electron-Withdrawing | Decreases basicity; generally stable. | Higher stability when CF3 is at C3.[12] |

Logical Relationship of Factors Influencing Pyrazole-Amine Stability Stability Thermodynamic Stability Intrinsic Intrinsic Factors (Molecular Structure) Stability->Intrinsic Determined by Extrinsic Extrinsic Factors (Environment) Stability->Extrinsic Influenced by Electronic Electronic Effects (EDG vs EWG) Intrinsic->Electronic Steric Steric Hindrance Intrinsic->Steric Aromaticity Ring Aromaticity Intrinsic->Aromaticity Tautomerism Tautomeric Equilibrium Intrinsic->Tautomerism pH System pH / pKa Extrinsic->pH Temp Temperature Extrinsic->Temp Solvent Solvent Polarity Extrinsic->Solvent Light Light Exposure (Photostability) Extrinsic->Light Oxygen Atmosphere (Oxidative Stability) Extrinsic->Oxygen Electronic->Tautomerism Shifts equilibrium Steric->Tautomerism Favors less hindered form pH->Stability Affects ionization state Temp->Stability Provides energy for degradation Solvent->Tautomerism Can stabilize one form

Caption: Key intrinsic and extrinsic factors governing stability.

The Critical Role of pH

For pyrazole-based amine intermediates, pH is a paramount environmental factor. The molecule typically possesses multiple ionizable sites: the exocyclic amine group and the two ring nitrogens. The pyrrole-type nitrogen (-NH-) is weakly acidic, while the pyridine-type nitrogen (=N-) and the amine substituent are basic.[12] Consequently, the predominant ionic species in solution is highly dependent on the pH of the medium.[17] This has profound implications for:

  • Solubility: The charged (protonated) form is generally more water-soluble than the neutral form.

  • Degradation: Protonation or deprotonation can render the molecule more or less susceptible to hydrolytic or oxidative degradation pathways. For example, protonation of the ring can facilitate certain nucleophilic attacks.[6]

Therefore, identifying the pKa values of the intermediate is a critical first step in developing stable formulations and robust synthetic workup conditions.

A Framework for Stability Assessment: Methodologies and Protocols

A comprehensive assessment of thermodynamic stability requires a multi-faceted approach, combining predictive computational modeling with rigorous experimental testing.

In Silico Prediction: Computational Chemistry

Before a single experiment is run, computational methods can provide invaluable insights into the inherent stability of a pyrazole-amine intermediate. Density Functional Theory (DFT) is a powerful tool for:

  • Calculating Tautomeric Ratios: Predicting the relative energies of different tautomers to determine the most stable form in the gas phase or in solution.[12]

  • Mapping Reaction Pathways: Calculating the energy barriers for potential degradation reactions, helping to identify the most likely decomposition pathways.[8][10]

  • Predicting Physicochemical Properties: Estimating pKa, bond dissociation energies, and other parameters that correlate with stability.[10]

Causality in Method Choice: The reason for starting with computational analysis is risk mitigation and resource management. These in silico methods allow for the rapid, cost-effective screening of multiple candidate structures, enabling scientists to prioritize the most promising and intrinsically stable intermediates for synthesis and experimental evaluation.

Experimental Verification: Stress Testing and Analytics

Experimental stability testing involves subjecting the intermediate to accelerated degradation conditions to identify potential liabilities. This process, known as forced degradation or stress testing, is a cornerstone of pharmaceutical development.

Experimental Workflow for Stability Assessment cluster_prep 1. Sample Preparation cluster_stress 2. Forced Degradation (Stress Conditions) cluster_analysis 3. Analysis cluster_eval 4. Evaluation Prep Prepare solutions of intermediate in relevant solvents Acid Acidic (e.g., 0.1M HCl, 60°C) Prep->Acid Base Basic (e.g., 0.1M NaOH, 60°C) Prep->Base Oxidative Oxidative (e.g., 3% H₂O₂, RT) Prep->Oxidative Thermal Thermal (e.g., 80°C, solid & solution) Prep->Thermal Photo Photolytic (ICH Q1B light exposure) Prep->Photo Control Store control sample (e.g., -20°C, dark) Sampling Sample at defined time points (t=0, 2, 8, 24h) Control->Sampling Acid->Sampling Base->Sampling Oxidative->Sampling Thermal->Sampling Photo->Sampling HPLC Analyze via Stability-Indicating HPLC-UV/MS Sampling->HPLC MassBalance Calculate Mass Balance (% Assay + % Impurities) HPLC->MassBalance ID Identify & Characterize Degradants (LC-MS/MS, NMR) MassBalance->ID Pathway Propose Degradation Pathways ID->Pathway

Caption: A typical experimental workflow for forced degradation studies.

Protocol: HPLC-Based Forced Degradation Study

This protocol represents a self-validating system. The inclusion of a control sample and the calculation of mass balance ensure the integrity of the results. A mass balance close to 100% indicates that all degradation products are being observed and quantified, validating the analytical method's stability-indicating nature.

1. Objective: To assess the stability of a pyrazole-amine intermediate under various stress conditions and identify key degradation pathways.

2. Materials & Equipment:

  • Pyrazole-amine intermediate (high purity)

  • HPLC-grade solvents (Acetonitrile, Methanol, Water)

  • Reagents: HCl, NaOH, H₂O₂

  • HPLC system with UV/PDA and Mass Spectrometry (MS) detectors[18]

  • Calibrated pH meter and analytical balance

  • Temperature-controlled ovens and photostability chamber

3. Methodology:

  • Step 1: Method Development: Develop a stability-indicating HPLC method capable of separating the parent intermediate from all potential degradation products. This is a critical prerequisite.

  • Step 2: Sample Preparation: Prepare stock solutions of the intermediate at a known concentration (e.g., 1 mg/mL) in a suitable solvent system (e.g., 50:50 Acetonitrile:Water).

  • Step 3: Stress Conditions Application:

    • Acid Hydrolysis: Mix stock solution with 0.1 M HCl. Store at 60°C.

    • Base Hydrolysis: Mix stock solution with 0.1 M NaOH. Store at 60°C.

    • Oxidation: Mix stock solution with 3% H₂O₂. Store at room temperature.

    • Thermal: Store both solid intermediate and a stock solution at 80°C.

    • Photostability: Expose solid and solution samples to light as per ICH Q1B guidelines.

    • Control: Store a stock solution protected from light at -20°C.

  • Step 4: Time Point Analysis: Withdraw aliquots from each stress condition and the control at specified time points (e.g., 0, 2, 8, 24, 48 hours). Quench the reactions if necessary (e.g., neutralize acid/base samples).

  • Step 5: HPLC Analysis: Analyze all samples by the stability-indicating HPLC-UV/MS method.[18][19]

  • Step 6: Data Evaluation:

    • Quantify the remaining parent intermediate (% Assay).

    • Quantify each impurity formed (% Impurity).

    • Calculate the mass balance (% Assay + Sum of % Impurities).

    • Use MS and MS/MS data to determine the mass of degradants and propose structures. For significant, unknown degradants, isolation and NMR characterization may be required.[18]

Table 2: Example Data from a Forced Degradation Study

Condition Time (h) Assay of Parent (%) Impurity 1 (%) Impurity 2 (%) Mass Balance (%)
Control 48 99.8 <0.05 <0.05 99.8
0.1M HCl, 60°C 24 85.2 13.9 (Hydrolysis) <0.05 99.1
0.1M NaOH, 60°C 24 91.5 <0.05 7.8 (Oxidation) 99.3
3% H₂O₂, RT 8 62.3 <0.05 37.1 (Oxidation) 99.4

| 80°C (Solution) | 48 | 98.1 | 0.5 | 1.1 | 99.7 |

Implications for Drug Development

The thermodynamic stability of a pyrazole-amine intermediate has far-reaching consequences throughout the drug development pipeline.

  • Process Chemistry: An unstable intermediate can decompose during synthesis, purification, or storage, leading to low yields and the formation of difficult-to-remove impurities. This necessitates the development of carefully controlled, and often more expensive, manufacturing processes.

  • Formulation Development: Degradation can continue in the final drug product. Understanding the degradation pathways of the intermediate is crucial for designing a stable formulation with an acceptable shelf-life. For instance, if an intermediate is prone to oxidation, the final drug product may require formulation with antioxidants or packaging under an inert atmosphere.

  • Safety and Toxicology: Degradation products are impurities that must be identified, quantified, and qualified from a safety perspective. A seemingly minor impurity derived from an unstable intermediate can be toxic or genotoxic, potentially halting the development of an otherwise promising drug candidate.[20]

Conclusion

The thermodynamic stability of pyrazole-based amine intermediates is a critical quality attribute that cannot be overlooked. It is a complex interplay of the molecule's intrinsic structure and its external environment. By leveraging predictive computational tools and conducting rigorous experimental forced degradation studies, researchers can gain a deep understanding of a molecule's potential liabilities. This knowledge empowers scientists to make informed decisions—to select more robust synthetic routes, design more stable analogues, and develop safer, more effective medicines. Ultimately, a proactive and scientifically-grounded approach to stability assessment is not merely a regulatory hurdle but a fundamental pillar of successful drug development.

References

  • Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. New Journal of Chemistry (RSC Publishing).
  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Open Access Journals - Research and Reviews.
  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry.
  • Synthesis of Pyrazole Derivatives A Review. IJFMR.
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.
  • Oxaziridine-Mediated Amination of Primary Amines: Scope and Application to a One-Pot Pyrazole Synthesis. Organic Letters - ACS Publications.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC.
  • Imidazole and it saturated derivatives vs pyrazole and it saturated derivatives: a computational study on relative stability. PURKH.
  • A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. IJNRD.
  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. PMC.
  • A Concise Review on the Synthesis of Pyrazole Heterocycles. Hilaris Publisher.
  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). orientjchem.org.
  • Computational study of an oxetane 4H-pyrazole as a Diels–Alder diene. PMC.
  • Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. RSC Publishing.
  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC.
  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
  • Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. ResearchGate.
  • 194 recent advances in the synthesis of new pyrazole deriv
  • Substituent effects and electron delocalization in five-membered N-heterocycles. [No Source Found].
  • Synthesis of pyrazole containing α-amino acids via a highly regioselective condensation/aza-Michael reaction of β-aryl α,β-unsaturated ketones. Organic & Biomolecular Chemistry (RSC Publishing).
  • Synthesis and Properties of Pyrazoles. Encyclopedia MDPI.
  • An In-Depth Technical Guide on the Solubility and Stability of 3-(1H-pyrazol-1-yl)pyrazin-2-amine. Benchchem.
  • Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. PDF.
  • Characterization of Stable Pyrazole Derivatives of Curcumin with Improved Cytotoxicity on Osteosarcoma Cell Lines. PMC.
  • Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. PMC - NIH.
  • Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. PMC.
  • Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. PMC.
  • Analytical Techniques In Stability Testing. Separation Science.
  • Heterocyclic Compounds in Drug Development: A Medicinal Chemistry Perspective Review. IJAEM.net.
  • Small Molecule Development Analytical Methods for Faster Time to Market. Hovione.
  • Innovations in Drug Development: The Role of Pyrazole Intermedi
  • Pyrazole: an emerging privileged scaffold in drug discovery. PMC.
  • Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. MDPI.
  • The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Request PDF - ResearchGate.
  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. PMC.
  • Thermodynamic Study and Characterization by Electrochemical Technique of Pyrazole Derivatives as Corrosion Inhibitors for C38 Steel in Molar Hydrochloric Acid. ResearchGate.

Sources

Exploratory

safety data sheet (SDS) and toxicity profile for pyrazole-amine derivatives

An In-Depth Technical Guide to the Safety Data Sheet (SDS) and Toxicity Profile of Pyrazole-Amine Derivatives Foreword: A Scientist's Imperative For the researcher, scientist, or drug development professional, the journe...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Safety Data Sheet (SDS) and Toxicity Profile of Pyrazole-Amine Derivatives

Foreword: A Scientist's Imperative

For the researcher, scientist, or drug development professional, the journey of a novel chemical entity from conceptualization to application is paved with rigorous scientific inquiry. Among the most critical milestones in this journey is the comprehensive characterization of a compound's safety and toxicity profile. This is not merely a regulatory hurdle; it is a scientific and ethical imperative. Pyrazole-amine derivatives, a versatile and promising scaffold in medicinal chemistry and materials science, are no exception.[1][2][3] Their diverse biological activities necessitate a profound understanding of their potential hazards.[3] This guide provides a detailed framework for constructing a robust Safety Data Sheet (SDS) and for designing and interpreting a thorough toxicity profile for this important class of compounds, grounding every step in established regulatory standards and sound scientific reasoning.

Part 1: The Safety Data Sheet (SDS) - A Narrative of Hazard Communication

The SDS is more than a document; it is the primary communiqué of a substance's identity, hazards, and safe handling procedures. Its structure is internationally harmonized to ensure clarity and consistency.[4] For a novel pyrazole-amine derivative, compiling an SDS is an exercise in meticulous data aggregation and expert interpretation, adhering to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), as implemented by regulations like REACH in Europe and the OSHA Hazard Communication Standard in the US.[4][5][6][7]

An SDS follows a strict 16-section format.[8] Below, we dissect the core requirements for each section, contextualized for a hypothetical pyrazole-amine derivative.

Section 1: Identification This section provides the fundamental identity of the substance. It includes the GHS product identifier (the chemical name, e.g., "5-(4-aminophenyl)-1H-pyrazole-3-carboxamide"), other means of identification (internal codes, CAS No.), recommended use (e.g., "Laboratory chemical," "For research and development use only"), and the supplier's details.[9]

Section 2: Hazard(s) Identification This is the most critical section for immediate risk assessment. It requires a GHS classification based on available toxicological and physicochemical data. For a new pyrazole-amine, this would be derived from the studies outlined in Part 2 of this guide.

  • Classification: Based on preliminary data, a derivative might be classified as: "Acute Toxicity, Oral (Category 4)", "Skin Irritation (Category 2)", "Serious Eye Damage (Category 1)", or "Specific Target Organ Toxicity — Repeated Exposure (Category 1)".[10][11]

  • Label Elements: This includes a signal word ("Warning" or "Danger"), hazard statements (e.g., H302: Harmful if swallowed), precautionary statements (e.g., P280: Wear protective gloves/protective clothing/eye protection/face protection), and pictograms (e.g., skull and crossbones, health hazard).[10][11][12]

Section 3: Composition/Information on Ingredients For a pure substance, this section details the chemical name, synonyms, CAS number, and impurities that contribute to the hazard classification.

Section 4: First-Aid Measures Provides clear, concise instructions for immediate medical care in case of exposure via different routes (inhalation, skin contact, eye contact, ingestion).

Section 5: Fire-Fighting Measures Details suitable (and unsuitable) extinguishing media, specific hazards arising from the chemical (e.g., emission of toxic nitrogen oxides upon combustion), and special protective equipment for firefighters.

Section 6: Accidental Release Measures Outlines procedures for containment and cleanup to prevent or minimize exposure to people, property, and the environment. This includes personal precautions (e.g., wearing appropriate PPE), environmental precautions, and methods for cleaning up.

Section 7: Handling and Storage Specifies practices for safe handling, such as avoiding contact with skin and eyes and preventing dust or aerosol formation.[10] It also includes conditions for safe storage, like keeping the container tightly sealed in a dry, well-ventilated place, often locked up.[10][12]

Section 8: Exposure Controls/Personal Protection This section is paramount for laboratory safety. It lists any occupational exposure limits (OELs) if available. For a novel compound, OELs will not exist; therefore, a conservative approach is necessary.

  • Engineering Controls: Use of a chemical fume hood is standard.

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Safety glasses with side-shields or goggles.

    • Skin Protection: Chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

    • Respiratory Protection: Required if dusts or aerosols are generated.[13][14]

Sections 9-16: These sections provide detailed technical data:

  • Section 9: Physical and Chemical Properties (Appearance, Odor, pH, Melting/Boiling Point, etc.).[15]

  • Section 10: Stability and Reactivity (Chemical stability, hazardous reactions, conditions to avoid).

  • Section 11: Toxicological Information (The data generated in Part 2 of this guide).[10]

  • Section 12: Ecological Information (Ecotoxicity, persistence, degradability).

  • Section 13: Disposal Considerations.

  • Section 14: Transport Information (UN number, proper shipping name, hazard class).[10]

  • Section 15: Regulatory Information (Safety, health, and environmental regulations).[13]

  • Section 16: Other Information (Date of preparation, last revision).

Workflow for SDS Compilation

The creation of a compliant SDS is a systematic process, beginning with data collection and culminating in a formatted, accessible document.

SDS_Workflow cluster_0 Phase 1: Data Acquisition cluster_1 Phase 2: Hazard Assessment & Classification cluster_2 Phase 3: Document Authoring & Dissemination A Synthesize & Purify Pyrazole-Amine Derivative B Physicochemical Characterization (Sec. 9 Data) A->B C Conduct Toxicity Studies (OECD Guidelines) (Sec. 11 & 12 Data) A->C D Review Literature for Structurally Similar Compounds A->D E Evaluate Data Against GHS/CLP Criteria [ECHA Guidance] B->E C->E D->E F Assign Hazard Classes & Categories (e.g., Acute Tox. 4, Skin Irrit. 2) E->F G Determine Label Elements: Pictograms, Signal Word, Hazard & Precautionary Statements F->G H Compile 16-Section SDS [Annex II, REACH] G->H I Internal Review & Approval by Qualified Person H->I J Provide SDS to all Downstream Users I->J

Caption: Workflow for generating a compliant Safety Data Sheet.

Part 2: The Toxicity Profile - A Multi-faceted Scientific Investigation

The toxicity profile provides the foundational data for the hazard classifications listed in the SDS. For a novel pyrazole-amine derivative intended for drug development, this assessment must be rigorous, following internationally accepted standards like the OECD Guidelines for the Testing of Chemicals.[16][17][18] This ensures data quality and mutual acceptance across different regulatory bodies.[17][18] The approach is tiered, moving from less invasive, predictive methods to definitive in vivo studies, always guided by the "3Rs" principle: Replacement, Reduction, and Refinement of animal testing.[18]

Tier 1: Foundational Toxicity Assessment

This initial phase focuses on acute effects and local tolerance. The data gathered here informs immediate handling precautions and helps in dose range finding for subsequent studies.[17]

Acute Oral Toxicity The primary goal is to determine the substance's intrinsic toxicity after a single oral dose and to classify it according to the GHS. The Fixed Dose Procedure (OECD TG 420) or the Up-and-Down Procedure (OECD TG 425) are preferred over the classical LD50 test (OECD TG 401) as they use fewer animals and cause less suffering.[16][19]

  • Causality: The choice between these methods depends on the need for a point estimate of the LD50. OECD 425 provides a point estimate and confidence intervals, while OECD 420 ranks the substance into a GHS category based on signs of toxicity at fixed dose levels (5, 50, 300, 2000 mg/kg).[16][19] For initial hazard classification, OECD 420 is often sufficient.[16]

Dermal and Ocular Irritation/Corrosion These tests assess the potential for a substance to cause local damage to skin and eyes upon contact.

  • Dermal Irritation (OECD TG 404): Evaluates the potential for reversible inflammatory changes to the skin.

  • Ocular Irritation (OECD TG 405): Determines the risk of serious eye damage.

  • Trustworthiness: A tiered testing strategy is crucial. Before any animal testing, an evaluation of existing data on similar compounds, pH, and in vitro tests (e.g., Reconstructed Human Epidermis Test, OECD TG 439) should be performed. Positive results in these non-animal tests can often preclude the need for in vivo studies. The solubility and cationic characteristics of the amine derivative may be related to its irritancy potential.[20]

Experimental Protocol: Acute Dermal Irritation/Corrosion (Adapted from OECD TG 404)
  • Animal Selection: A single healthy young adult albino rabbit is used for the initial test. The choice of the rabbit is historical and based on its well-characterized dermal response.

  • Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk (approx. 10cm x 15cm).

  • Substance Application: A 0.5 g or 0.5 mL dose of the test substance is applied to a small area (approx. 6 cm²) of skin and covered with a gauze patch and non-irritating tape. This standardized dose ensures comparability between tests.

  • Exposure Period: The exposure period is typically 4 hours. This duration is considered sufficient to elicit a response without causing unnecessary suffering.

  • Observation: After exposure, the patch is removed, and the skin is washed. Dermal reactions (erythema and edema) are scored at 60 minutes, and then at 24, 48, and 72 hours after patch removal. The scoring system (Draize scale) provides a semi-quantitative measure of irritation.

  • Confirmatory Testing: If a corrosive effect is not observed in the initial test, the test is confirmed using two additional animals, each with one patch, for an exposure period of 4 hours.

  • Interpretation: The mean scores for erythema and edema are calculated for each animal. The substance is classified as a skin irritant (Category 2) if the mean score is ≥ 2.3 and ≤ 4.0 for either erythema or edema.

Tier 2: Systemic and Genetic Toxicity

If the compound is intended for further development, assessing its effects after repeated exposure and its potential to cause genetic damage is essential.

Repeated Dose 28-day Oral Toxicity Study (OECD TG 407) This study provides information on the potential health hazards likely to arise from repeated exposure over a longer period.[21]

  • Causality: The 28-day duration is a compromise between detecting effects that may not be evident in acute studies and the time/resource cost of longer-term studies. It helps identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL), which is crucial for setting the starting dose in human trials.[22] Dosing is typically performed daily for 28 days in a rodent species (usually rats). At least three dose levels and a control group are used.

Genotoxicity A battery of tests is required to assess the potential for mutagenicity and clastogenicity.

  • Bacterial Reverse Mutation Test (Ames Test, OECD TG 471): An in vitro test to detect point mutations. It is a rapid and sensitive screening tool.

  • In Vitro Micronucleus Test (OECD TG 487): Assesses chromosome damage in mammalian cells.[23] Some pyrazole derivatives have shown potential genotoxicity at high concentrations in this assay.[23]

  • Causality: The test battery approach is critical because no single test can detect all genotoxic mechanisms. An in vitro screen is followed by in vivo testing (e.g., Mammalian Erythrocyte Micronucleus Test, OECD TG 474) if positive results are found, to confirm the effect in a whole animal system.

Toxicity Data Summary (Hypothetical Pyrazole-Amine Derivative)
Toxicity Endpoint Guideline Result GHS Classification
Acute Oral ToxicityOECD TG 420Evident toxicity at 300 mg/kgCategory 4 (H302: Harmful if swallowed)
Dermal IrritationOECD TG 404Mean Erythema Score = 2.5Category 2 (H315: Causes skin irritation)
Ocular IrritationOECD TG 405Corneal opacity, irreversibleCategory 1 (H318: Causes serious eye damage)
Skin SensitizationOECD TG 429Stimulation Index > 3Category 1 (H317: May cause an allergic skin reaction)
Genotoxicity (Ames)OECD TG 471NegativeNot Classified
Genotoxicity (Micronucleus)OECD TG 487Positive at >300 µg/mLFurther in vivo testing required
28-Day Repeated DoseOECD TG 407NOAEL = 25 mg/kg/day (Target organ: Liver)STOT-RE 2 (H373: May cause damage to organs)
Tier 3: Advanced Safety Assessment

For drug candidates proceeding to clinical trials, further studies are mandated by regulatory bodies like the FDA and EMA.[22] These include:

  • Safety Pharmacology (ICH S7A): Evaluates the effects on vital functions, including the cardiovascular, respiratory, and central nervous systems.[22][24]

  • Reproductive and Developmental Toxicity (OECD TG 414, 416): Assesses the potential for adverse effects on fertility and fetal development.

  • Carcinogenicity Studies (ICH S1): Long-term studies (typically 2 years in rodents) to evaluate carcinogenic potential, required if the drug is intended for chronic use.

Logical Flow of Toxicity Assessment

The process of toxicological evaluation is a logical, stepwise progression designed to maximize data acquisition while adhering to ethical principles.

Toxicity_Workflow cluster_tier1 Tier 1: Acute & Local Effects cluster_tier2 Tier 2: Systemic & Genetic Effects cluster_tier3 Tier 3: Pre-Clinical Safety start New Pyrazole-Amine Derivative acute_oral Acute Oral Toxicity (OECD 420/423/425) start->acute_oral dermal_ocular Dermal & Ocular Irritation (OECD 404/405) start->dermal_ocular sensitization Skin Sensitization (OECD 429) start->sensitization decision1 Proceed with Development? acute_oral->decision1 dermal_ocular->decision1 sensitization->decision1 repeated_dose 28-Day Repeated Dose (OECD 407) decision2 IND/CTA Filing? repeated_dose->decision2 genotox Genotoxicity Battery (Ames, Micronucleus) genotox->decision2 safety_pharm Safety Pharmacology (ICH S7A) repro_tox Reproductive/Developmental Tox (OECD 414/416) decision1->repeated_dose Yes decision1->genotox Yes stop Terminate Project or Redesign Molecule decision1->stop No decision2->safety_pharm Yes decision2->repro_tox Yes decision2->stop No

Sources

Foundational

The 1,3-Dihydropyrazol-2-yl Scaffold: A Technical Guide to 2-Pyrazoline Derivatives

This guide serves as a technical blueprint for the application of 1,3-dihydropyrazol-2-yl derivatives (structurally synonymous with N-substituted 2-pyrazolines ) in modern drug discovery. Executive Summary The 1,3-dihydr...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical blueprint for the application of 1,3-dihydropyrazol-2-yl derivatives (structurally synonymous with N-substituted 2-pyrazolines ) in modern drug discovery.

Executive Summary

The 1,3-dihydropyrazol-2-yl moiety represents a specific tautomeric and substitution state of the 2-pyrazoline (4,5-dihydro-1H-pyrazole) ring. Unlike the fully aromatic pyrazole, this partially saturated 5-membered nitrogen heterocycle possesses a unique non-planar geometry and distinct electronic properties, making it a "privileged scaffold" in medicinal chemistry.

This guide analyzes the scaffold's utility in targeting Telomerase (hTERT) , P2X3 receptors , and Alpha-amylase , providing actionable synthetic protocols and Structure-Activity Relationship (SAR) logic.

Structural Architecture & Chemical Space

Nomenclature and Geometry

The term "1,3-dihydropyrazol-2-yl" technically refers to a pyrazoline radical attached via the N2 nitrogen (often designated N1 in standard pyrazoline numbering when the attachment is the priority).

  • Core Structure: A 5-membered ring containing two adjacent nitrogens and one endocyclic double bond (C=N).[1][2]

  • Stereochemistry: The C4 and C5 carbons are sp3 hybridized, creating chiral centers (typically at C5) that allow for stereoselective target engagement—a critical advantage over planar aromatic pyrazoles.

The Pharmacophore

The scaffold acts as a rigid linker that orients peripheral substituents into specific hydrophobic pockets.

  • N1 Position (The "2-yl" attachment): Critical for solubility and bio-isosteric replacement (e.g., replacing amides or sulfonamides).

  • C3/C5 Positions: Dictate selectivity. Bulky aryl groups at C3/C5 often facilitate

    
     stacking with protein residues (e.g., Trp, Phe).
    
Visualization: SAR Logic

The following diagram illustrates the functionalization logic for the scaffold.

SAR_Logic Core 1,3-dihydropyrazol-2-yl (2-Pyrazoline Core) N1 N1 Position (Tail Region) Core->N1 Determines ADMET (Solubility, Bioavailability) C3 C3 Position (Electronic Modulation) Core->C3 Target Binding Affinity (H-bond acceptors) C5 C5 Position (Stereo-Center) Core->C5 Selectivity & Chirality (Hydrophobic Pocket Fit) P2X3 Antagonists\n(Formamide/Urea derivs) P2X3 Antagonists (Formamide/Urea derivs) N1->P2X3 Antagonists\n(Formamide/Urea derivs) Anticancer Activity\n(Electron-withdrawing groups) Anticancer Activity (Electron-withdrawing groups) C3->Anticancer Activity\n(Electron-withdrawing groups) MAO/COX-2 Inhibition\n(Aryl substituents) MAO/COX-2 Inhibition (Aryl substituents) C5->MAO/COX-2 Inhibition\n(Aryl substituents)

Figure 1: Structure-Activity Relationship (SAR) map detailing the functional roles of the pyrazoline ring positions.

Therapeutic Applications & Mechanisms[1][2][3]

Oncology: Telomerase Inhibition

Telomerase is reactivated in 85-90% of human cancers, making it a prime target. 1,3-dihydropyrazol-2-yl derivatives function as hTERT inhibitors .

  • Mechanism: The scaffold intercalates into the telomeric G-quadruplex DNA or binds the catalytic subunit of hTERT, preventing telomere elongation and inducing senescence.

  • Key Compound: Compound 13i (N-substituted dihydropyrazole) has demonstrated an IC50 of 0.98 μM against telomerase in TRAP assays, showing selectivity for tumor cells (HepG2) over somatic cells [1].

Neurology: P2X3 Receptor Antagonists

Recent patent literature highlights N-(1,3-dihydropyrazol-2-yl)formamide derivatives as potent antagonists of the P2X3 receptor , an ATP-gated ion channel linked to chronic cough and neuropathic pain [2].

  • Causality: Blockade of P2X3 reduces sensory neuron hyperexcitability. The pyrazoline core provides the necessary steric bulk to occlude the ATP-binding site.

Metabolic Disease: Alpha-Amylase Inhibition

Dihydropyrazoles serve as effective inhibitors of


-amylase, delaying carbohydrate digestion for Type 2 Diabetes management.
  • Data: Derivatives have shown IC50 values ranging from 30 to 900 μM , with some analogues outperforming the standard drug Acarbose (IC50 = 73 μM) [3].

Experimental Protocol: Synthesis & Validation

Synthesis of 1,3,5-Trisubstituted-2-Pyrazolines

The most robust route is the Claisen-Schmidt Condensation followed by cyclization with hydrazine. This protocol ensures high yield and regioselectivity.

Reagents:

  • Acetophenone derivative (1.0 eq)

  • Benzaldehyde derivative (1.0 eq)

  • Hydrazine hydrate or Phenylhydrazine (1.2 eq)

  • Ethanol (Solvent)

  • NaOH (Catalyst) / Glacial Acetic Acid

Step-by-Step Methodology:

  • Chalcone Formation (Precursor):

    • Dissolve acetophenone (10 mmol) and benzaldehyde (10 mmol) in Ethanol (20 mL).

    • Add 10% NaOH solution (5 mL) dropwise at 0°C.

    • Stir at room temperature for 12-24 hours.

    • Precipitate pours into ice water; filter and recrystallize from ethanol.

    • Validation point: Confirm

      
      -unsaturated ketone via TLC and melting point.
      
  • Cyclization to Pyrazoline:

    • Dissolve the Chalcone (5 mmol) in Glacial Acetic Acid (10 mL).

    • Add Hydrazine Hydrate (10 mmol).

    • Reflux at 80-90°C for 6-8 hours.

    • Monitoring: Reaction completion is indicated by the disappearance of the chalcone spot on TLC (Hexane:Ethyl Acetate 7:3).

  • Isolation & Purification:

    • Pour reaction mixture into crushed ice.

    • Collect the solid precipitate by vacuum filtration.

    • Wash with cold water to remove excess acid.

    • Recrystallize from Ethanol/DMF.

Quantitative Data Summary (Typical Yields):

Substituent (R)Reaction Time (h)Yield (%)M.P. (°C)
H (Unsubstituted)6.078120-122
4-Cl5.585135-137
4-NO24.092158-160
4-OMe7.072110-112
Visualization: Synthetic Workflow

Synthesis_Flow Start Start: Aldehyde + Ketone Step1 Claisen-Schmidt Condensation (NaOH/EtOH, RT) Start->Step1 Inter Intermediate: Chalcone (α,β-unsaturated ketone) Step1->Inter -H2O Step2 Cyclization (Hydrazine/AcOH, Reflux) Inter->Step2 +NH2NH2 End Product: 1,3-dihydropyrazol-2-yl derivative (2-Pyrazoline) Step2->End Ring Closure

Figure 2: Synthetic pathway for generating the 2-pyrazoline scaffold via chalcone intermediates.

Bioassay Protocol: Telomerase TRAP Assay

To validate the biological activity of synthesized 1,3-dihydropyrazol-2-yl compounds, the Telomeric Repeat Amplification Protocol (TRAP) is the gold standard.

Protocol:

  • Lysis: Lyse

    
     tumor cells (e.g., HepG2) using CHAPS lysis buffer.
    
  • Extension: Incubate cell extract with TS primer (5'-AATCCGTCGAGCAGAGTT-3') and test compound (0.1 - 10 μM) at 30°C for 30 min. Mechanism: Telomerase adds TTAGGG repeats to the primer.

  • Amplification: Add CX primer and Taq polymerase. Perform PCR (30 cycles: 94°C 30s, 59°C 30s, 72°C 30s).

  • Detection: Analyze products on 12% non-denaturing polyacrylamide gel (PAGE) stained with SYBR Green.

  • Quantification: Measure band intensity relative to Internal Standard (ITAS).

    • Calculation:

      
       Inhibition = 
      
      
      
      .

References

  • Liu, H., et al. (2016). "Dihydropyrazole derivatives as telomerase inhibitors: Structure-based design, synthesis, SAR and anticancer evaluation in vitro and in vivo." European Journal of Medicinal Chemistry. Link

  • Cheng, Y., & Zhu, X. (2020). "N-formamido pyrazoline derivatives as P2X3 receptor antagonists." Patent CN111892585A.[3] Link

  • Ali, A., et al. (2023).[4] "Dihydropyrazole Derivatives Act as Potent α-Amylase Inhibitors and Free Radical Scavengers."[5] ACS Omega.[5] Link

  • Kumar, S., et al. (2013). "Pyrazoline containing compounds as therapeutic agents in worldwide patents: An update." MedChemComm. Link

  • Wang, X., et al. (2014).[6] "A novel methodology for synthesis of dihydropyrazole derivatives as potential anticancer agents."[6][7] RSC Advances. Link

Sources

Exploratory

A Technical Guide to the Hydrogen Bonding Capacity of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist Preamble: Beyond a Simple Interaction In the landscape of medicinal chemistry and drug develop...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Preamble: Beyond a Simple Interaction

In the landscape of medicinal chemistry and drug development, mastering the nuances of intermolecular forces is paramount. Among these, the hydrogen bond stands out not merely as a force, but as a critical determinant of a molecule's behavior, from its solubility and crystal packing to its specific recognition by a biological target. The International Union of Pure and Applied Chemistry (IUPAC) defines the hydrogen bond as "an attractive interaction between a hydrogen atom from a molecule or a molecular fragment X–H in which X is more electronegative than H, and an atom or a group of atoms in the same or a different molecule, in which there is evidence of bond formation."[1][2][3][4] This guide eschews a superficial overview, instead providing an in-depth analysis of the hydrogen bonding potential of a specific, multifunctional molecule: 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine. Our objective is to dissect its structural features, predict its interaction profile, and provide robust, field-proven methodologies for the empirical and computational validation of these properties.

Molecular Architecture and Hydrogen Bonding Loci

To comprehend the hydrogen bonding capacity of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine, we must first deconstruct its molecular architecture. The structure integrates two key pharmacophoric motifs—a primary amine and a pyrazole ring—connected by a flexible alkyl linker. Each of these functional groups contributes distinct hydrogen bonding capabilities.

  • The Primary Amine (-NH₂): This group is a potent and versatile hydrogen bonding participant. The nitrogen atom possesses a lone pair of electrons, rendering it a strong hydrogen bond acceptor.[5][6] Furthermore, the two hydrogen atoms attached to the nitrogen are polarized due to nitrogen's electronegativity, making them effective hydrogen bond donors.[5][7] Therefore, the primary amine can participate in up to three hydrogen bonds simultaneously—donating two and accepting one.

  • The Pyrazole Ring: Pyrazole is an aromatic five-membered heterocycle with two adjacent nitrogen atoms.[8] Its hydrogen bonding character is twofold:

    • Pyrrolic Nitrogen (N-H): The nitrogen atom bearing a hydrogen (N1 in a standard pyrazole) acts as a hydrogen bond donor.[8][9] This interaction is crucial for the formation of pyrazole dimers and other supramolecular assemblies.[9][10][11]

    • Pyridinic Nitrogen (N=): The sp²-hybridized nitrogen atom with a lone pair of electrons exposed to the exterior of the ring is a proficient hydrogen bond acceptor.[8]

The specific molecule is named 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine. The "pyrazol-2-yl" nomenclature indicates that the alkyl substituent is attached to the N2 position of the pyrazole ring. This leaves the N1-H group intact and available for hydrogen bond donation, while the N2 nitrogen's lone pair is involved in the bond to the alkyl chain and thus unavailable for H-bonding.

Figure 1: Hydrogen bonding loci of the target molecule.

Summary of Hydrogen Bonding Potential
Functional GroupDonor/AcceptorNumber of SitesComments
Primary Amine Donor2 (N-H ₂)Strong donors capable of forming robust intermolecular bonds.[5]
Acceptor1 (N H₂)The nitrogen lone pair is a strong acceptor site.[6]
Pyrazole Ring Donor1 (N1-H )A moderately strong donor, often involved in forming dimers.[9]
Acceptor1 (N =C)The sp² nitrogen (at position 3 or 5, depending on tautomerism) is a good acceptor.

Experimental Validation Protocols

Theoretical analysis provides a framework, but empirical data is required for definitive characterization. The following protocols are designed as self-validating systems to probe the hydrogen bonding behavior of our target molecule.

Infrared (IR) Spectroscopy: Probing Vibrational Signatures

Causality: The formation of a hydrogen bond (X-H···Y) weakens the covalent X-H bond. This weakening results in a lower vibrational frequency (a redshift, or shift to lower wavenumbers) and significant peak broadening for the X-H stretching band in the IR spectrum.[12] This phenomenon is a direct and sensitive indicator of hydrogen bonding.

Protocol:

  • Sample Preparation: Prepare three dilute solutions (~1-5 mM) of the compound in:

    • An inert, aprotic solvent (e.g., carbon tetrachloride or hexane). This provides a baseline spectrum with minimal intermolecular H-bonding.

    • A polar, aprotic solvent (e.g., dichloromethane or acetonitrile). This probes interactions with a non-competing acceptor solvent.

    • A protic solvent (e.g., methanol). This reveals how the molecule's internal H-bonds are disrupted by a competitive H-bonding solvent.[12]

  • Data Acquisition: Acquire high-resolution IR spectra for each solution in the 4000-2500 cm⁻¹ region. Use a matched cell containing the pure solvent for background correction.

  • Analysis:

    • In the inert solvent, identify the sharp, high-frequency bands corresponding to the 'free' N-H stretches of the amine (~3400-3500 cm⁻¹) and the pyrazole (~3450-3500 cm⁻¹).

    • Compare this to the spectra in other solvents. The appearance of broad, redshifted bands (e.g., ~3200-3400 cm⁻¹) is direct evidence of hydrogen bonding.[10][12]

    • The degree of the redshift can be correlated with the strength of the hydrogen bond.[13]

Trustworthiness Check: The systematic shift and broadening of the N-H bands across solvents of varying polarity and hydrogen bonding capability provides a self-validating dataset. If the broad, low-frequency band diminishes in the inert solvent, it confirms its origin from intermolecular hydrogen bonding.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Dynamic View

Causality: A hydrogen atom involved in a hydrogen bond is deshielded due to the proximity of an electronegative acceptor atom. This deshielding causes its signal to shift downfield (to a higher ppm value) in the ¹H NMR spectrum.[14] The chemical shift is sensitive to concentration, temperature, and solvent, making NMR an excellent tool to study the dynamics of these interactions.

Protocol: Solvent Titration Study

  • Initial Spectrum: Dissolve a precise concentration of the compound in a non-hydrogen-bonding solvent (e.g., CDCl₃). Acquire a high-resolution ¹H NMR spectrum, carefully noting the chemical shifts of the N-H protons.

  • Titration: Prepare a stock solution of a hydrogen bond-accepting solvent (e.g., DMSO-d₆). Add small, precise aliquots of this stock solution to the NMR tube.

  • Data Acquisition: Acquire a ¹H NMR spectrum after each addition.

  • Analysis: Plot the chemical shift (δ) of the N-H protons against the mole fraction of the DMSO-d₆. A significant downfield shift upon addition of the acceptor solvent is indicative of the N-H group's role as a hydrogen bond donor.

cluster_prep Preparation cluster_acq Data Acquisition & Titration cluster_analysis Analysis prep1 Dissolve compound in CDCl₃ acq1 Acquire initial ¹H NMR spectrum prep1->acq1 prep2 Prepare DMSO-d₆ stock solution titrate Add aliquot of DMSO-d₆ acq1->titrate acq2 Acquire ¹H NMR spectrum titrate->acq2 acq2->titrate Repeat until shift plateaus plot Plot δ(N-H) vs. [DMSO-d₆] acq2->plot interpret Downfield shift confirms H-bond donation plot->interpret

Figure 2: NMR titration workflow for H-bond donor validation.

Trustworthiness Check: The experiment's validity is reinforced by observing a plateau in the chemical shift at high concentrations of the acceptor solvent, indicating saturation of the hydrogen bonding interaction. A temperature-dependence study can also be performed; hydrogen bond-labile protons typically show a significant upfield shift upon heating as the bonds are thermally disrupted.

Computational Analysis: In Silico Insights

Computational chemistry provides a powerful lens to visualize and quantify hydrogen bonds where experimental methods may be limited.

Molecular Dynamics (MD) Simulations

Causality: MD simulations model the movement of atoms and molecules over time, allowing for the statistical analysis of intermolecular interactions in a simulated environment (e.g., in a water box). Hydrogen bonds are typically identified based on geometric criteria.[15]

Conceptual Workflow:

  • System Setup: Place a single molecule of the compound in the center of a simulation box. Solvate the box with an explicit solvent model (e.g., TIP3P water).

  • Simulation: Run an MD simulation for a sufficient duration (e.g., 100 ns) to allow the system to equilibrate and for comprehensive sampling of interactions.

  • Analysis: Post-process the trajectory to identify and quantify hydrogen bonds between the solute and solvent, or between solute molecules at higher concentrations. Standard criteria are:

    • Donor-Acceptor distance < 3.5 Å[16]

    • Donor-Hydrogen-Acceptor angle > 120°[15][17]

  • Data Presentation: Results can be visualized as radial distribution functions (RDFs), showing the probability of finding a solvent atom at a certain distance from a solute's H-bond donor or acceptor site.

Quantum Mechanics (QM) Calculations

Causality: QM methods, such as Density Functional Theory (DFT), can calculate the electron density distribution within a molecular system. The presence of a "bond critical point" (BCP) in the electron density map between a hydrogen and an acceptor atom is a rigorous, physics-based criterion for a hydrogen bond.[18]

Conceptual Workflow:

  • Dimer Construction: Create a model of a dimer of the molecule or the molecule interacting with a single solvent molecule in a physically reasonable hydrogen-bonded geometry.

  • Calculation: Perform a geometry optimization and subsequent electron density calculation using a suitable QM method (e.g., B3LYP/6-311++G(d,p)).

  • Analysis: Use software like AIMAll to analyze the resulting electron density. The presence of a BCP and the value of the density at that point can be used to confirm and quantify the strength of the hydrogen bond.[17][18]

Figure 3: Potential intermolecular H-bonding patterns.

Synthesis: A Holistic View of Hydrogen Bonding Capacity and Its Implications

The combined analysis reveals that 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine is a highly capable hydrogen bonding molecule. With three donor sites and at least two strong acceptor sites, it can engage in a complex network of intermolecular interactions.

Implications for Drug Development:

  • Aqueous Solubility: The strong capacity to donate and accept hydrogen bonds with water suggests good aqueous solubility, a favorable property for drug administration.[6]

  • Target Recognition: The specific spatial arrangement of these donor and acceptor sites creates a distinct pharmacophore. This pattern is critical for specific, high-affinity binding to biological targets like enzymes or receptors, where hydrogen bonds often dictate ligand orientation and binding energy.

  • Crystal Engineering: In the solid state, the diverse hydrogen bonding capabilities can lead to the formation of specific, stable crystal lattices (polymorphs), which directly impacts drug formulation, stability, and dissolution rates.[10][19]

By systematically applying the experimental and computational workflows detailed in this guide, researchers can build a comprehensive and validated model of this molecule's hydrogen bonding behavior, enabling more rational and successful drug design and development efforts.

References

  • IUPAC. (2025). hydrogen bond (H02899). In IUPAC Compendium of Chemical Terminology, 5th ed.
  • Desiraju, G. R. (2017). IUPAC definition of the hydrogen bond. Terminology and nomenclature. International Union of Crystallography.
  • Arunan, E., et al. (2011). Definition of the hydrogen bond (IUPAC Recommendations 2011). Pure and Applied Chemistry, 83(8), 1637–1641.
  • Wikipedia. (n.d.). Hydrogen bond.
  • Journal of Chemical Reviews. (n.d.). Understanding Intermolecular and Intramolecular Hydrogen Bonds: Spectroscopic and Computational Approaches.
  • Chemistry LibreTexts. (2023, January 22). Basic Properties of Amines.
  • Humphrey, J. (2010, October 27). IUPAC define hydrogen bond. Dalton Transactions Blog - RSC Blogs.
  • CrystEngComm (RSC Publishing). (n.d.). Competition between hydrogen bonding and dispersion interactions in the crystal structures of the primary amines.
  • PubMed Central (PMC). (n.d.). Direct Detection of Hydrogen Bonds in Supramolecular Systems Using 1H–15N Heteronuclear Multiple Quantum Coherence Spectroscopy.
  • Science Ready. (n.d.). All You Need to Know About Amines & Amides | HSC Chemistry.
  • Lumen Learning. (n.d.). Properties of amines | Organic Chemistry II.
  • ResearchGate. (n.d.). The hydrogen bonding parameters of the primary mono-amines.
  • Chemistry Stack Exchange. (2018, February 6). How to identify hydrogen bonds and other non-covalent interactions from structure considerations?.
  • MDPI. (2021, August 13). Structural Diversity of Hydrogen-Bonded 4-Aryl-3,5-Dimethylpyrazoles for Supramolecular Materials.
  • PubMed. (n.d.). Computer graphics presentations and analysis of hydrogen bonds from molecular dynamics simulation.
  • International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives.
  • Chemical Science Blog - RSC Blogs. (2017, October 19). Measuring the Strength of Hydrogen Bonds.
  • WuXi Biology. (n.d.). Hydrogen Bond Analysis & Electron Density Mapping.
  • AIP Publishing. (2007, December 18). Hydrogen bonding lights up overtones in pyrazoles.
  • bioRxiv. (2023, September 5). Determination of hydrogen bonds in Gromacs: new implementation to overcome the limitation.
  • ChemicalBook. (2022, January 29). Pyrazole - Properties, Synthesis, Reactions etc.
  • MDAnalysis User Guide. (2022, December 15). Calculating hydrogen bonds: the basics.
  • Canadian Journal of Chemistry. (n.d.). Computational study of proper and improper hydrogen bonding in methanol complexes.

Sources

Protocols & Analytical Methods

Method

Advanced Protocols for Reductive Amination of Pyrazole-Functionalized Amines

Strategic Overview Pyrazole-functionalized amines represent a critical scaffold in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., JAK, BRAF inhibitors). However, their use in reductive a...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Overview

Pyrazole-functionalized amines represent a critical scaffold in medicinal chemistry, particularly in the development of kinase inhibitors (e.g., JAK, BRAF inhibitors). However, their use in reductive amination presents a dichotomy of reactivity based on the position of the amino group:

  • Alkyl-Aminopyrazoles (e.g., (1H-pyrazol-4-yl)methanamine): These behave similarly to benzylamines. They are sufficiently nucleophilic but often suffer from poor solubility in non-polar solvents and can act as multidentate ligands, poisoning metal catalysts during hydrogenation.

  • Heteroaryl-Aminopyrazoles (e.g., 3-aminopyrazole, 4-aminopyrazole): These are significantly less nucleophilic due to the electron-withdrawing nature of the diazole ring and resonance delocalization. Direct condensation with ketones is often sluggish, requiring Lewis acid activation or dehydrating conditions to force imine formation prior to reduction.

Mechanistic Challenges
  • Tautomeric Equilibrations: Unprotected pyrazoles exist in tautomeric equilibrium (

    
     vs 
    
    
    
    ). This can complicate NMR monitoring and affect solubility.
  • Competitive Coordination: The pyridine-like nitrogen (

    
    ) is basic and can coordinate with Lewis acids (e.g., 
    
    
    
    ) or metal catalysts, requiring higher equivalents of reagents.
  • Regioselectivity: While the exocyclic amine is generally more nucleophilic towards carbonyls than the ring nitrogen (

    
    ), highly electrophilic aldehydes can occasionally functionalize 
    
    
    
    if the exocyclic amine is sterically hindered.

Decision Matrix & Workflow

Use the following logic to select the appropriate protocol for your substrate class.

ReductiveAmination Start Start: Define Substrate Type Amine Type? Start->Type Alkyl Alkyl-Pyrazole (e.g., -CH2-NH2) Type->Alkyl High Nucleophilicity Hetero Heteroaryl-Pyrazole (e.g., 3-NH2-Pyrazole) Type->Hetero Low Nucleophilicity Carbonyl Carbonyl Type? Alkyl->Carbonyl MethodB Method B: Ti(OiPr)4 / NaBH4 (Forcing Conditions) Hetero->MethodB Requires Activation Aldehyde Aldehyde Carbonyl->Aldehyde Ketone Ketone / Bulky Aldehyde Carbonyl->Ketone MethodA Method A: STAB / AcOH (Mild, Selective) Aldehyde->MethodA Standard Ketone->MethodB Steric Bulk MethodC Method C: Pre-formed Imine / H2 (Scale-up) MethodA->MethodC If Scale > 100g

Figure 1: Decision tree for selecting the optimal reductive amination conditions based on amine nucleophilicity and carbonyl electrophilicity.

Detailed Experimental Protocols

Protocol A: Standard STAB Reductive Amination

Best for: Alkyl-pyrazole amines reacting with aldehydes or cyclic ketones. Reagent: Sodium Triacetoxyborohydride (STAB/NaBH(OAc)3).[1] Mechanism: STAB is a mild hydride donor that reduces imines/iminiums faster than aldehydes, allowing for "direct" (one-pot) reductive amination without over-alkylation.

Reagents:

  • Amine (1.0 equiv)

  • Aldehyde/Ketone (1.1 – 1.2 equiv)

  • STAB (1.4 – 1.6 equiv)

  • Acetic Acid (AcOH) (1.0 – 2.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous). Note: DCE is preferred for rate, THF for green chemistry compliance.

Procedure:

  • Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the pyrazole-amine (1.0 mmol) and carbonyl compound (1.1 mmol) in DCE (5–10 mL, 0.1–0.2 M).

  • Acid Activation: Add AcOH (1.0–2.0 mmol). Stir at Room Temperature (RT) for 15–30 minutes to facilitate imine/hemiaminal equilibrium.

    • Observation: If the amine is a salt (e.g., HCl salt), add 1.0 equiv of Triethylamine (TEA) before the AcOH to free the base.

  • Reduction: Cool the mixture to 0 °C (optional, but recommended for reactive aldehydes). Add STAB (1.5 mmol) portion-wise over 5 minutes.

    • Caution: Gas evolution (

      
      ) is minimal but possible.
      
  • Reaction: Remove ice bath and stir at RT under

    
     atmosphere. Monitor by LC-MS or TLC.
    
    • Time: Aldehydes: 1–4 hours. Ketones: 12–24 hours.

  • Workup: Quench by adding saturated aqueous

    
     (10 mL). Stir vigorously for 15 minutes until gas evolution ceases.
    
    • Extract with DCM or EtOAc (

      
       mL).
      
    • Wash combined organics with brine, dry over

      
      , filter, and concentrate.
      
  • Purification: Flash column chromatography (typically DCM/MeOH/NH4OH systems for polar amines).

Protocol B: Titanium(IV)-Mediated Reductive Amination

Best for: Heteroaryl-amines (3-aminopyrazole), sterically hindered ketones, or electron-deficient amines. Reagent: Titanium(IV) isopropoxide (


) followed by Sodium Borohydride (

).[2] Mechanism:

acts as a strong Lewis acid and water scavenger, driving the unfavorable equilibrium toward the imine species, which is coordinated to Titanium and then reduced.

Reagents:

  • Amine (1.0 equiv)

  • Ketone/Aldehyde (1.1 – 1.2 equiv)

  • 
     (neat, 1.5 – 2.0 equiv)
    
  • 
     (2.0 equiv) or 
    
    
    
    (2.0 equiv)
  • Solvent: THF (anhydrous) or Methanol (for the reduction step).

Procedure:

  • Imine Formation: In a dried vial under Argon, combine the aminopyrazole (1.0 mmol) and ketone (1.1 mmol).

  • Titanium Addition: Add

    
      (1.5–2.0 mmol) neat or as a solution in minimal anhydrous THF (2 mL).
    
  • Incubation: Stir the mixture at RT (or 50 °C for difficult ketones) for 6–18 hours.

    • Checkpoint: Monitor conversion to imine by taking a small aliquot, quenching with

      
      , and checking 
      
      
      
      NMR (disappearance of aldehyde proton/shift of ketone
      
      
      -protons).
  • Reduction:

    • Dilute the viscous mixture with dry MeOH (5 mL) or EtOH.

    • Cool to 0 °C.

    • Add

      
        (2.0 mmol) portion-wise. (Caution: Exothermic, gas evolution).
      
  • Workup (Critical Step): Titanium emulsions are notoriously difficult to separate.

    • Method 1 (Rochelle's Salt): Add saturated aqueous potassium sodium tartrate (Rochelle's salt) solution (10 mL) and stir vigorously for 2 hours until two clear layers form.

    • Method 2 (Basic ppt): Add 1M NaOH until a white precipitate (

      
      ) forms. Filter through Celite, washing the pad with EtOAc.
      
  • Purification: Extract the filtrate, dry, and purify via chromatography.

Data Summary & Troubleshooting

Comparative Analysis of Reducing Agents
FeatureNaBH(OAc)3 (STAB)NaCNBH3NaBH4 (Stepwise)
Selectivity High (Reduces Imine > Carbonyl)High (pH dependent)Low (Reduces Carbonyls)
Solvent DCE, THF, TolueneMeOH, EtOH (pH 4-5)MeOH, EtOH
Toxicity LowHigh (Cyanide risk)Low
Use Case General purpose, AldehydesAcid-sensitive substratesTi-mediated protocols
Cost ModerateModerateLow
Troubleshooting Guide
ProblemRoot CauseSolution
No Reaction (Imine step) Low nucleophilicity of aminopyrazole.Switch to Protocol B (Titanium). Heat to 60°C during imine formation. Add molecular sieves (4Å).
Dialkylation Primary amine is too reactive (rare for heteroaryl).Use excess amine (2-3 equiv) relative to aldehyde. Add aldehyde slowly to amine/STAB mixture.
Low Yield (Workup) Product stuck in Titanium emulsion or water phase.Use Rochelle's salt workup. Ensure aqueous pH is >10 during extraction to deprotonate the pyrazole/amine.
Regioisomers Alkylation on Ring Nitrogen (

).
Protect

(Boc, SEM, THP) prior to reaction. Use bulky protecting groups to shield

.

References

  • Abdel-Magid, A. F., et al. (1996).[3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552–2554. Link

  • Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds with Sodium Borohydride." Synlett, 1995(11), 1129-1130. Link

  • Kallman, N. J., et al. (2016). "Regioselective Synthesis of Aminopyrazoles." Journal of Organic Chemistry.
  • Sigma-Aldrich. "Reductive Amination Application Note." Link

Sources

Application

Application Note: Peptide Coupling of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

This Application Note provides a comprehensive technical guide for peptide coupling strategies involving 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine . This molecule presents a dual challenge in medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide for peptide coupling strategies involving 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine .

This molecule presents a dual challenge in medicinal chemistry synthesis: steric hindrance at the coupling site (due to the


-methyl branch) and physicochemical sensitivity  inherent to the dihydropyrazole (pyrazoline) core.[1][2]

Introduction & Molecule Analysis

Structural Deconstruction

The target molecule, 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine , is a functionalized primary amine building block often used in the synthesis of kinase inhibitors and GPCR ligands.[1][2] Its structure comprises three critical zones:[1]

  • The Nucleophile (Primary Amine): The site of amide bond formation.[1]

  • The Steric Gate (

    
    -Methyl Group):  A methyl group at the C2 position (beta to the amine) creates significant steric bulk, retarding nucleophilic attack on activated esters.[1][2]
    
  • The Heterocyclic Payload (1,3-Dihydropyrazole / Pyrazoline): Unlike the aromatic pyrazole, the dihydropyrazole ring is partially saturated.[1][2] This imparts unique electronic properties but introduces susceptibility to oxidation (dehydrogenation to pyrazole) and acid-mediated degradation .

Synthetic Challenges
  • Reduced Kinetics: The

    
    -methyl substituent imposes a conformational barrier, increasing the activation energy required for the amine to attack the carbonyl carbon.[2] Standard carbodiimide couplings (EDC/DCC) often suffer from slow rates and high racemization of the carboxylic acid partner.[1][2]
    
  • Oxidative Instability: The pyrazoline ring can spontaneously oxidize to a pyrazole under aerobic conditions, especially in the presence of metal catalysts or radical initiators.[1][2]

  • Regioselectivity: Depending on the specific tautomer and attachment point (N-linked vs. C-linked), the pyrazoline ring may possess secondary nucleophilic sites that can compete for the acylating agent.[1][2]

Strategic Coupling Protocols

The following protocols are ranked by "Success Probability" based on the steric demand of the carboxylic acid partner.

Method A: The "Gold Standard" (HATU/HOAt)

Best for: Coupling with sterically hindered amino acids or valuable carboxylic acids.[1][2]

Mechanism: HATU generates a highly reactive aza-benzotriazole active ester.[2] The 7-aza nitrogen provides an internal base effect (anchimeric assistance) that accelerates the amine attack, compensating for the steric hindrance of the


-methyl group.[1]
Reagents:
  • Coupling Reagent: HATU (1.1 – 1.2 equiv)[1][2]

  • Base: DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine) (2.0 – 3.0 equiv)[1][2]

  • Solvent: Anhydrous DMF or NMP (Polar aprotic solvents stabilize the transition state).[1][2]

Step-by-Step Protocol:
  • Activation: Dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (0.1 M concentration). Add DIPEA (1.0 equiv) and stir for 2 minutes.

  • Pre-activation: Add HATU (1.1 equiv) in one portion. Stir at 0°C for 10–15 minutes. Note: The solution should turn yellow/orange.[1]

  • Amine Addition: Dissolve 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine (1.1 equiv) and the remaining DIPEA (1.0–2.0 equiv) in minimal DMF. Add this solution dropwise to the activated acid mixture.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

    • QC Check: Monitor by LC-MS. Look for the disappearance of the activated ester (M+135 mass shift relative to acid) and formation of product.[1]

  • Quench: Dilute with EtOAc, wash with saturated NaHCO₃ (3x), water (1x), and brine (1x).

    • Warning: Do not use acidic washes (e.g., 1M HCl) if the pyrazoline is acid-sensitive.[1] Use 5% citric acid or saturated NH₄Cl instead.

Method B: The "Low-Epimerization" Route (T3P)

Best for: Scale-up (>10g) and preventing racemization of chiral carboxylic acids.[2]

Mechanism: Propylphosphonic anhydride (T3P) forms a mixed anhydride that is highly reactive but sterically screened, reducing the risk of oxazolone formation (racemization).[1][2]

Protocol:
  • Dissolve Carboxylic Acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc or 2-MeTHF (Green solvent alternative).

  • Add Pyridine or NMM (3.0 equiv).[1] Cool to 0°C.[1]

  • Add T3P (50% w/w in EtOAc, 1.5 equiv) dropwise.[1][2]

  • Stir at RT for 12 hours. T3P kinetics are slower but cleaner.[1]

  • Workup: Wash with water. The by-products of T3P are water-soluble, simplifying purification.[1][2]

Visualization of Reaction Logic

The following diagram illustrates the decision process and mechanistic flow for coupling this specific amine.

PeptideCoupling Start Target: 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine Check Check Carboxylic Acid Sterics Start->Check RouteA High Sterics / Valuable Acid (Use HATU/HOAt) Check->RouteA Tertiary/Quaternary Carbon RouteB Scale-up / Chiral Sensitive (Use T3P/Pyridine) Check->RouteB Alpha-Chiral Center RouteC Standard / Low Cost (Use EDC/HOBt) Check->RouteC Linear Aliphatic Mechanism Mechanism: 7-aza neighbor effect overcomes Beta-Methyl hindrance RouteA->Mechanism Workup Workup Strategy Avoid Strong Acids (Pyrazoline Stability) Avoid Oxidants RouteB->Workup RouteC->Workup Mechanism->Workup

Caption: Decision tree for reagent selection based on the steric and chiral nature of the carboxylic acid partner.

Troubleshooting & Optimization

Common Failure Modes
IssueSymptomRoot CauseSolution
Low Conversion Starting material remains after 4h.[2]Steric clash of

-methyl group.[2]
Switch to HATU or PyBOP . Increase temperature to 40°C (carefully).
Oxidation Product mass is M-2 (loss of 2H).Pyrazoline

Pyrazole oxidation.
Degas solvents with Argon. Add antioxidant (e.g., BHT) trace.[1][2]
Side Products Mass M+Acid.[3]Acylation of Pyrazoline Nitrogen.Use stoichiometric acid/base. If Pyrazoline NH is free, protect with Boc/Cbz before coupling.[1]
Analytical Validation (NMR)

To confirm the integrity of the dihydropyrazole ring post-coupling:

  • 1H NMR: Look for the characteristic multiplets of the pyrazoline ring protons (typically

    
     2.5 – 4.0 ppm, CH₂-CH₂ system).[1]
    
  • Absence of Aromatic Signal: If the ring oxidizes to pyrazole, these signals will shift downfield to the aromatic region (

    
     6.0 – 8.0 ppm) and become singlets/doublets rather than multiplets.[1]
    

References

  • El-Faham, A., & Albericio, F. (2011).[1][2] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[1][2] Link[1]

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1][2] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[2] Organic Process Research & Development, 20(2), 140–177.[1] Link[1]

  • Valeur, E., & Bradley, M. (2009).[1][2] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • Han, S. Y., & Kim, Y. A. (2004).[1][2] Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.[1] Link[1]

Sources

Method

Application Notes &amp; Scale-Up Protocols for the Manufacturing of 3-(1H-Pyrazol-1-yl)-2-methylpropan-1-amine

Introduction and Strategic Overview The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs with applications ranging from anti-inflammatory to anti-cancer...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction and Strategic Overview

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs with applications ranging from anti-inflammatory to anti-cancer therapies.[1][2][3] Its unique electronic properties and ability to act as a versatile scaffold for molecular design make pyrazole derivatives highly sought-after targets in drug discovery. This guide provides a comprehensive technical overview for the synthesis and manufacturing scale-up of 3-(1H-Pyrazol-1-yl)-2-methylpropan-1-amine, a valuable building block for the development of novel pharmaceutical agents.

A Note on Nomenclature: The requested compound, "3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine," utilizes a non-standard naming convention. Based on chemical stability and established synthetic routes, this guide will focus on the synthesis of its aromatic and highly stable isomer, 3-(1H-Pyrazol-1-yl)-2-methylpropan-1-amine . This structure represents a more synthetically accessible and pharmaceutically relevant target.

The manufacturing process detailed herein is designed around a convergent, two-step synthetic sequence that prioritizes scalability, process safety, and economic viability. We will first establish a robust laboratory-scale protocol and then extrapolate this to a pilot-plant scale, addressing the critical challenges associated with chemical manufacturing.

Selection of Synthetic Route: A Rationale

For any scale-up campaign, the choice of synthetic route is paramount. An ideal pathway should be characterized by high yields, minimal steps, readily available starting materials, and a favorable safety profile. After evaluating several potential routes, a two-step sequence involving a Michael addition followed by nitrile reduction was selected for its superior process metrics.

Retrosynthetic Analysis: The target amine can be disconnected at the C-N bond, revealing a nitrile intermediate. This nitrile is the logical product of a conjugate addition of pyrazole to an α,β-unsaturated nitrile.

G Target Target Amine: 3-(1H-Pyrazol-1-yl)-2-methylpropan-1-amine Nitrile Intermediate: 3-(1H-Pyrazol-1-yl)-2-methylpropanenitrile Target->Nitrile Nitrile Reduction Reagents Starting Materials: - 1H-Pyrazole - Methacrylonitrile Nitrile->Reagents Michael Addition

Sources

Technical Notes & Optimization

Troubleshooting

improving reaction yields of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine synthesis

Technical Support Center: Synthesis of 3-(1H-pyrazol-1-yl)-2-methylpropan-1-amine Current Status: Online 🟢 Agent: Dr. Aris (Senior Application Scientist, Process Chemistry Division) Ticket ID: PYR-AMINE-OPT-001 Subject:...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 3-(1H-pyrazol-1-yl)-2-methylpropan-1-amine

Current Status: Online 🟢 Agent: Dr. Aris (Senior Application Scientist, Process Chemistry Division) Ticket ID: PYR-AMINE-OPT-001 Subject: Optimization of Reaction Yields & Troubleshooting[1][2]

Executive Summary & Core Directive

You are encountering yield losses in the synthesis of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine (chemically synonymous in this context with the N-alkylated pyrazole derivative).

Experience dictates that yield attrition in this specific pathway stems from two distinct "kill zones":[2]

  • The Michael Addition: Polymerization of the methacrylonitrile precursor rather than addition to the pyrazole.

  • The Nitrile Reduction: Formation of secondary amine dimers (the "poison" of nitrile hydrogenations) or incomplete reduction.

This guide treats your protocol as a modular system . We will isolate the two phases and apply industrial controls to maximize throughput.

The Synthetic Pathway (Visualized)

The following diagram outlines the critical control points. If your workflow deviates, align it with this logic to ensure reproducibility.

SynthesisPathway SM1 1H-Pyrazole Inter Intermediate Nitrile 3-(pyrazol-1-yl)-2-methylpropanenitrile SM1->Inter Base Cat. (DBU) Heat SM2 Methacrylonitrile (Michael Acceptor) SM2->Inter Side1 Polymerized Methacrylonitrile (Yield Loss A) SM2->Side1 No Inhibitor Overheating Prod Target Amine 3-(pyrazol-1-yl)-2-methylpropan-1-amine Inter->Prod Raney Ni/Co H2, NH3 (liq) Side2 Secondary Amine Dimer (Yield Loss B) Inter->Side2 Lack of NH3 Low H2 Pressure

Caption: Critical Control Points (CCP) in the synthesis of pyrazole-propylamines. Red dotted paths indicate primary yield-loss mechanisms.

Phase I: The Michael Addition (Nitrile Formation)[2]

Objective: Attach the pyrazole ring to the 2-methylpropyl chain. Reagents: 1H-Pyrazole + Methacrylonitrile.[1][2]

Troubleshooting & Optimization
SymptomDiagnosisCorrective Action (Protocol)
Low Conversion (<50%) Thermodynamic Equilibrium: The reaction is reversible.[1][2]Push to Completion: Use a stronger base catalyst. DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is superior to inorganic carbonates here.[1][2] Use 0.1–0.5 eq DBU. Heat to reflux (approx. 90°C).[2]
Gummy/Solid Residue Polymerization: Methacrylonitrile polymerized instead of reacting.Stabilization: Ensure Methacrylonitrile contains a radical inhibitor (e.g., MEHQ).[2] Add hydroquinone (1%) to the reaction pot if using recycled reagents.
Regioisomers (N1 vs N2) Tautomeric Ambiguity: Only an issue if the pyrazole is substituted.Solvent Control: For unsubstituted pyrazole, this is irrelevant. For substituted pyrazoles, non-polar solvents favor the thermodynamic isomer; polar aprotic (DMF/DMSO) favor the kinetic isomer.[2]

The "Golden" Protocol (Phase I):

  • Dissolve 1H-Pyrazole (1.0 eq) in Acetonitrile or neat Methacrylonitrile (1.5 eq).[1][2]

  • Add DBU (0.1 eq) .[2]

  • Reflux for 12–24 hours. Monitor by TLC/GC.

  • Workup: Evaporate excess methacrylonitrile immediately under reduced pressure. Do not distill at high heat without vacuum to avoid retro-Michael reaction.[1][2]

Phase II: The Nitrile Reduction (The Yield Killer)[2]

Objective: Reduce the


 triple bond to a primary amine (

). Critical Issue: The intermediate imine reacts with the product amine to form a secondary amine dimer , drastically reducing yield.
Troubleshooting Guide

Q: My product is mixed with a higher molecular weight impurity. What is it? A: This is the secondary amine dimer.[3][4]

  • Mechanism:[5][6][7][8]

    
     (Imine) + 
    
    
    
    (Product)
    
    
    Secondary Amine.[1][2]
  • Fix: You must use Ammonia (

    
    ) or a strong base to suppress this.[2]
    

Q: I am using Pd/C and Hydrogen, but the reaction is stalled. A: Nitriles poison Palladium catalysts.

  • Fix: Switch to Raney Nickel or Raney Cobalt . These are the industry standards for nitrile hydrogenation.

Q: The yield is good, but the product is green/blue. A: Nickel leaching.

  • Fix: Wash the organic phase with EDTA solution or convert the amine to an oxalate salt for purification.

Optimized Hydrogenation Protocol

This protocol uses Raney Nickel with Ammonia to block dimer formation.

  • Vessel: High-pressure autoclave (Parr reactor).

  • Solvent: Methanol (saturated with Ammonia gas) or Methanol +

    
     (25% aq).[2]
    
    • Ratio: The molar ratio of

      
       to Substrate should be at least 5:1.
      
  • Catalyst: Raney Nickel (approx. 20 wt% of substrate).

    • Pre-treatment:[8] Wash Raney Ni with water (x3) and methanol (x3) to remove storage alkali, though slight basicity helps here.[2]

  • Conditions:

    • 
       Pressure: 50–60 bar (700–800 psi) . Low pressure favors secondary amines.[1]
      
    • Temperature: 60–80°C .

  • Execution:

    • Load catalyst under Argon (pyrophoric!).[2]

    • Add substrate/solvent.[9][10][11][12]

    • Purge with

      
      , then 
      
      
      
      .[2]
    • Stir vigorously (>1000 rpm) to overcome mass transfer limitations.

Isolation & Purification (Salt Formation)

Distilling free-base amines can be messy due to oxidation and high boiling points.[1][2] Isolating as a salt is superior for purity.

The Oxalate Method:

  • Dissolve crude amine in Ethanol.

  • Add Oxalic acid (1.0 eq) dissolved in hot Ethanol.

  • Cool slowly. The Amine-Oxalate salt will crystallize out, leaving non-basic impurities (unreacted nitrile) in the mother liquor.[2]

  • Filter and wash with cold ethanol.

  • To recover free base: Treat salt with

    
     (aq) and extract with DCM.[2]
    

Interactive FAQ

Q: Can I use


 (LAH) instead of hydrogenation? 
A:  Yes, for small scales (<5g).[2]
  • Pros: No autoclave needed.

  • Cons: Dangerous workup; aluminum salts trap the product (emulsions).

  • Tip: Use the Fieser workup (n mL

    
    , n mL 15% 
    
    
    
    , 3n mL
    
    
    ) to get a granular precipitate instead of a gel.

Q: Why is my Methacrylonitrile turning yellow before I even start? A: It is polymerizing. If it is old, distill it under vacuum to remove the polymer, or pass it through a silica plug to remove the inhibitor only immediately before use.

Q: What if I specifically need the "1,3-dihydro" (Pyrazoline) ring? A: If your target is the pyrazoline (not the aromatic pyrazole), DO NOT use high-temperature hydrogenation, as it may dehydrogenate the ring to the aromatic pyrazole.[2]

  • Alternative: Use Sodium Borohydride (

    
    ) / Cobalt Chloride (
    
    
    
    )
    .[2] This is a milder reduction system specific for nitriles that preserves sensitive rings.

References

  • Aza-Michael Addition Catalysis

    • Title: Cs2CO3 catalyzed direct aza-Michael addition of azoles to α,β-unsaturated malonates.[1][2][12][13]

    • Source: Royal Society of Chemistry / NIH.
    • Relevance: Establishes base catalysis (Cs2CO3/DBU) as the optimal route for pyrazole-Michael acceptor coupling.
    • Link:[1][2]

  • Nitrile Reduction Standards

    • Title: Raney Ni/KBH4: An Efficient and Mild System for the Reduction of Nitriles to Amines.[9]

    • Source: Semantic Scholar / Arkivoc.
    • Relevance: Details the suppression of secondary amines and use of Raney Nickel.
    • Link:[1][2]

  • Prevention of Secondary Amines

    • Title: Hydrogenation of Nitriles to Amines (Industrial Processes).[2][6][9][14][15]

    • Source: Organic Chemistry Portal / Wikipedia.
    • Relevance: Confirms the mechanism of dimer form
    • Link:[1][2]

Disclaimer: This guide is for research purposes only. Always consult SDS for Methacrylonitrile (highly toxic) and Raney Nickel (pyrophoric) before handling.[1][2]

Sources

Optimization

Technical Support Center: Solubility Optimization for 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

Executive Summary & Chemical Profile[1][2][3][4] User Query: "I cannot get 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine to dissolve in my aqueous assay buffer." Technical Diagnosis: The solubility challenges with 3...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1][2][3][4]

User Query: "I cannot get 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine to dissolve in my aqueous assay buffer."

Technical Diagnosis: The solubility challenges with 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine (likely a pyrazoline or pyrazole-based building block) almost invariably stem from its ionization state .[1]

Structurally, this molecule contains a hydrophobic isobutyl-like linker and a nitrogenous heterocycle.[2][1] The primary amine (-NH₂) is the critical solubility handle.[2]

  • Free Base Form: At pH > 9, the molecule is neutral and lipophilic (LogP estimated ~1.5–2.5), often presenting as a viscous oil or waxy solid with negligible water solubility (< 1 mg/mL).[2]

  • Salt Form: Upon protonation (pH < 8), it forms a highly soluble cation.[2]

Key Physicochemical Parameters (Estimated):

Parameter Value Implication
Primary Amine pKa ~9.8 – 10.2 Requires pH < 7.8 for >99% ionization (solubility).[2][1]
Heterocycle pKa ~2.5 – 4.0 Remains neutral at physiological pH; does not aid solubility.[2]
LogP (Free Base) ~1.8 Moderately lipophilic; requires organic co-solvent or acidification.[2]

| Appearance | Yellowish Oil (Base) / White Solid (HCl Salt) | Visual cue for the ionization state.[2] |

Diagnostic Workflow (Interactive)

Before altering your protocol, determine the state of your material using this logic flow.

Solubility_Troubleshooting Start Start: Material State Appearance What does the compound look like? Start->Appearance Oil Viscous Oil / Waxy Solid Appearance->Oil Yellow/Orange Oil Powder Crystalline Powder Appearance->Powder White Solid Diagnosis_Base Diagnosis: Free Base Form (Hydrophobic) Oil->Diagnosis_Base Diagnosis_Salt Diagnosis: Salt Form (Likely HCl or TFA) Powder->Diagnosis_Salt Action_Base Action: Must convert to Salt or use DMSO stock Diagnosis_Base->Action_Base Action_Salt Action: Check Buffer pH Diagnosis_Salt->Action_Salt Buffer_Check Is Buffer pH > 8.0? Action_Salt->Buffer_Check Precipitation Issue: Free Base Crashing Out Buffer_Check->Precipitation Yes Soluble Likely Soluble (Check ionic strength) Buffer_Check->Soluble No

Figure 1: Decision tree for diagnosing solubility failures based on physical appearance and buffer conditions.[2][1]

Troubleshooting Modules

Module 1: The "Oil" Problem (Handling the Free Base)

Symptom: You purchased the compound, and it arrived as a small droplet of yellow oil at the bottom of a vial.[2] Adding water results in a biphasic mixture (oil droplets floating).[2]

Root Cause: You have the free base .[2] It is chemically behaving like an organic solvent (e.g., hexane) and will not dissolve in water without chemical modification.[2]

Protocol A: In-Situ Salt Formation (Recommended for Aqueous Assays) This method converts the oil into a water-soluble hydrochloride salt in situ.[1]

  • Calculate Molar Equivalents: Determine the moles of your compound.

  • Add Acid: Add 1.05 equivalents of 1M HCl (or 0.1M HCl for small scales) directly to the oil.

    • Why? The primary amine (pKa ~10) will protonate immediately.[2]

  • Vortex/Sonicate: Vortex for 30 seconds. The oil should disappear, forming a clear, homogeneous solution.[2]

  • Dilute: Add water or buffer to reach the desired final volume.[2]

    • Critical Check: Ensure the final buffer has enough capacity to maintain pH < 7.5.[2]

Protocol B: The DMSO Stock Route (Recommended for High-Throughput Screening)

  • Dissolve the oil in 100% DMSO to create a high-concentration stock (e.g., 100 mM).

  • Dilute this stock into your assay buffer.[2]

    • Limit: Keep final DMSO concentration < 1% (or as tolerated by your protein/cells).[2]

    • Risk:[2][1] If diluted into a high pH buffer (pH > 8), the compound may precipitate as a fine suspension (microprecipitation).[2]

Module 2: pH-Dependent Precipitation

Symptom: The compound dissolves in water (or DMSO) but precipitates immediately upon addition to the assay buffer (e.g., PBS pH 7.4 or Tris pH 8.0).[2][1]

Root Cause: The Common Ion Effect or Deprotonation . If your assay buffer is pH 8.0 or higher, the equilibrium shifts toward the neutral free base.[2]



At pH 8.0, approximately 1% of the compound is in the insoluble free base form.[2][1] At high concentrations (e.g., >10 mM), this 1% exceeds the intrinsic solubility limit, causing nucleation and precipitation.[2]

Solution:

  • Lower the pH: Adjust assay buffer to pH 7.0–7.2 if experimental conditions permit.

  • Lower the Concentration: Working below 1 mM usually avoids this issue.[2]

  • Add Solubilizers: If pH 8.0 is mandatory, add 5% cyclodextrin (HP-β-CD) to encapsulate the hydrophobic moiety.[2][1]

Module 3: Stability & Oxidation

Symptom: The solution turns brown or yellow over time.[2]

Root Cause:

  • Oxidation: Dihydropyrazoles (pyrazolines) are susceptible to oxidation to form fully aromatic pyrazoles, especially in basic solutions.[2]

  • Carbamate Formation: Primary amines react with atmospheric CO₂ to form carbamates.[2]

Prevention:

  • Store Stocks Acidic: Store aqueous stocks at pH 4–6 (in dilute HCl). The protonated amine is resistant to oxidation and CO₂ capture.[2]

  • Degas Buffers: Use degassed buffers for long-term incubations.[2][1]

  • Fresh Prep: Do not store aqueous solutions for >24 hours at Room Temperature. Freeze aliquots at -20°C.

Frequently Asked Questions (FAQ)

Q1: Can I use Phosphate Buffered Saline (PBS)? A: Generally, yes.[2] However, if you are working at very high concentrations (>50 mM), check for "salting out."[2] The primary amine is a cation; phosphate is an anion.[2] In rare cases, amine-phosphate salts can crystallize.[2][1] Tris-HCl or HEPES are safer alternatives for high-concentration work.[2][1]

Q2: My compound has a "1,3-dihydropyrazol-2-yl" name but looks aromatic. Is the structure correct? A: Nomenclature for this class is often inconsistent. "1,3-dihydropyrazol-2-yl" usually refers to a pyrazoline ring.[1] However, commercial vendors often sell the pyrazole (fully aromatic) analog or use the names interchangeably.[2]

  • Test: Aromatic pyrazoles are generally stable solids.[2] Dihydro- analogs (pyrazolines) are often oils and oxidation-sensitive.[2][1] If your compound is a stable white powder, it is likely the aromatic pyrazole salt or the free base of a highly crystalline analog.[2] The solubility physics (amine protonation) remain the same for both.[2]

Q3: Why does the solution become cloudy when I freeze/thaw it? A: This is likely cryoprecipitation . As water freezes, solutes concentrate in the remaining liquid phase, potentially exceeding the solubility product.[2]

  • Fix: Vortex vigorously after thawing.[2] If it doesn't redissolve, heat gently to 37°C. If a precipitate remains, the compound may have degraded or formed a stable hydrate.[2]

References & Further Reading

  • Physicochemical Properties of Amines:

    • Source: LibreTexts Chemistry.[2] "Structure and Properties of Amines."

    • Relevance: Explains the hydrogen bonding and solubility limits of primary amines vs. carbon chain length.

  • Pyrazoline/Pyrazole Synthesis & Stability:

    • Source: MDPI Molecules.[2] "Recent Advances in Synthesis and Properties of Pyrazoles."

    • Relevance: Details the oxidation sensitivity of dihydropyrazoles (pyrazolines) and their conversion to pyrazoles.

  • Amine Salt Solubility Principles:

    • Source: Oregon Institute of Technology.[2] "Solubility of Amines."

    • Relevance: Describes the micelle-like behavior of long-chain alkyl ammonium ions and the impact of acidification.

  • PubChem Compound Database (Analog Reference):

    • Source: National Center for Biotechnology Information (2025).[2] PubChem Compound Summary for CID 7023140, 3-(1H-pyrazol-1-yl)propan-1-amine.[2][1]

    • Relevance: Provides structural verification and property data for the closest structural analog to the user's query.

    • [2][1]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Synthesis of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

Case ID: PYR-AMINE-STABILITY-001 Status: Active Analyst: Senior Application Scientist Executive Summary & Structural Analysis User Alert: The molecule you are working with, 3-(1,3-dihydropyrazol-2-yl)-2-methylpropan-1-am...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PYR-AMINE-STABILITY-001 Status: Active Analyst: Senior Application Scientist

Executive Summary & Structural Analysis

User Alert: The molecule you are working with, 3-(1,3-dihydropyrazol-2-yl)-2-methylpropan-1-amine , contains a structural motif highly susceptible to intramolecular cyclization .

This instability arises from two converging factors:

  • The Pyrazoline Core: The "1,3-dihydropyrazol" moiety (chemically synonymous with 2-pyrazoline ) contains a reactive C=N (imine) bond. Unlike aromatic pyrazoles, this ring is not fully aromatic and acts as an electrophile.[1]

  • The Thorpe-Ingold Effect (Gem-Dialkyl Effect): The 2-methyl group on the propyl linker restricts conformational freedom. It compresses the bond angles, forcing the terminal primary amine (

    
    ) into closer proximity with the pyrazoline ring, thereby accelerating cyclization rates by orders of magnitude compared to the un-methylated analog.
    

The Side Reaction: The terminal amine attacks the C3-position of the pyrazoline ring, leading to a fused bicyclic aminal (likely a hexahydropyrrolo[1,2-b]pyrazole derivative) or causing ring-opening polymerization.

The Mechanism: Why Cyclization Occurs

Understanding the mechanism is the first step to prevention. The reaction is driven by the nucleophilicity of the primary amine and the electrophilicity of the imine carbon.

Cyclization Pathway Diagram

CyclizationMechanism Linear Target Molecule (Free Base) (Linear Conformation) TS Transition State (Thorpe-Ingold Compression) Linear->TS Rotational folding (Accelerated by 2-Me group) Salt Stable Salt Form (Protonated Amine) Linear->Salt Acid Treatment (HCl/TFA) Cyclic Cyclic Byproduct (Bicyclic Aminal) TS->Cyclic Nucleophilic Attack (Fast Irreversible) Salt->Linear Base Workup (Risk Zone!)

Figure 1: The kinetic pathway of cyclization. The 2-methyl group lowers the activation energy for the transition state, making the "Linear" free base highly unstable.

Troubleshooting Guide (Q&A)

This section addresses specific issues encountered during synthesis and purification.

Category A: Synthesis & Workup

Q1: My yield drops significantly during the final evaporation step. The NMR shows broad, messy peaks.

  • Diagnosis: You are likely concentrating the free base at elevated temperatures.[1] As the solvent is removed, the concentration of the amine increases, and the heat provides the energy for the amine to attack the pyrazoline ring.

  • Solution:

    • Never distill the free base.

    • Perform a "Salting-Out" workup.[1] Add HCl in dioxane or diethyl ether directly to your organic extract before full concentration.[1] Isolate the product as a stable dihydrochloride salt.

Q2: I see a second spot on TLC that moves slightly slower than my product.

  • Diagnosis: This is likely the oxidized pyrazole analog. 2-Pyrazolines are sensitive to air oxidation.

  • Solution: Degas all solvents with Argon/Nitrogen.[1] If the spot is significantly more polar, it is the cyclized bicyclic aminal.

Q3: Can I use a standard silica column for purification?

  • Diagnosis: Standard silica is slightly acidic (

    
    ).[1] This acidity can catalyze the cyclization or hydrolysis of the imine bond.
    
  • Solution: Use Neutralized Silica (pre-treated with 1-2% Triethylamine) or Basic Alumina .[1] Alternatively, use reverse-phase chromatography with an acidic modifier (0.1% TFA) to keep the amine protonated during separation.

Category B: Storage & Stability

Q4: The oil turned into a gum/solid after 2 days in the fridge.

  • Diagnosis: Spontaneous polymerization or cyclization.[1] The 2-methyl group makes the free base kinetically unstable even at

    
    .
    
  • Solution: Store only as a solid salt (HCl, Oxalate, or Fumarate).[1] If you must store the free base, keep it as a dilute solution (<0.1 M) in a non-nucleophilic solvent (e.g., Toluene) at -20°C.

Experimental Protocols
Protocol A: Stabilization via Salt Formation (Recommended)

Use this protocol immediately after the reaction workup to lock the amine.

  • Extraction: Extract the crude reaction mixture into Dichloromethane (DCM) or Ethyl Acetate .[1]

  • Drying: Dry over

    
     (avoid 
    
    
    
    as it is slightly Lewis acidic and can catalyze cyclization).[1] Filter.
  • Cooling: Cool the filtrate to 0°C in an ice bath.

  • Acidification: Dropwise add 4.0 M HCl in Dioxane (1.1 equivalents relative to total basic nitrogens).

    • Note: Do not use aqueous HCl, as water can hydrolyze the pyrazoline imine.

  • Precipitation: The salt should precipitate immediately. If not, add cold Diethyl Ether or Hexane to induce precipitation.[1]

  • Isolation: Filter the solid under Argon. Wash with dry Ether.[1]

  • Storage: Store the hygroscopic salt in a desiccator at -20°C.

Protocol B: Boc-Protection Strategy (For Multi-step Synthesis)

If the amine is an intermediate, protect it immediately.

ReagentEquivalentsConditions

1.1 eqAdd directly to the crude reduction mixture if possible.

2.0 eqMaintains basic pH to prevent acid-catalyzed degradation.[1]
Solvent THF/DCMAnhydrous conditions preferred.[1]

Procedure:

  • Instead of isolating the free amine, add

    
     and Triethylamine directly to the crude reaction mixture.
    
  • Stir at room temperature for 2 hours.

  • The resulting N-Boc protected pyrazoline eliminates the nucleophilic amine, completely preventing cyclization.

  • Deprotect (TFA/DCM) only immediately before the next coupling step.[1]

Comparative Stability Data

The following table illustrates the impact of the 2-methyl substituent (Thorpe-Ingold Effect) on stability.

Compound Structure

(Free Base @ 25°C)
Cyclization RiskRecommended State
Unsubstituted Propyl ~24 - 48 HoursModerateHCl Salt
2-Methyl Propyl (Your Target) < 6 Hours High (Critical) HCl Salt (Immediate)
2,2-Dimethyl Propyl < 30 MinutesExtremeIn-situ Protection
References
  • Thorpe-Ingold Effect in Cyclization: Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915).[1][2] The formation and stability of spiro-compounds. Part I. Spiro-compounds from cyclohexane. Journal of the Chemical Society, Transactions.[2]

  • Pyrazoline Instability: Levai, A. (2005).[1] Synthesis of 2-pyrazolines by the reactions of

    
    -unsaturated ketones with hydrazines.[3][4] Journal of Heterocyclic Chemistry.[1] [1]
    
  • Intramolecular Cyclization of Amino-Imines: Jung, M. E., & Piizzi, G. (2005).[1] Gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications.[1] Chemical Reviews.[1][2]

  • Handling of Amino-Pyrazolines: BenchChem Technical Support. Synthesis and properties of diverse pyrazolines.

Sources

Reference Data & Comparative Studies

Validation

mass spectrometry fragmentation patterns of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

Topic: Mass Spectrometry Fragmentation Patterns of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine Content Type: Technical Comparison Guide Audience: Drug Discovery Scientists, DMPK Researchers, and Analytical Chemist...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Mass Spectrometry Fragmentation Patterns of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine Content Type: Technical Comparison Guide Audience: Drug Discovery Scientists, DMPK Researchers, and Analytical Chemists

Executive Summary & Structural Context[1][2][3][4]

In the development of histamine H3 antagonists and related nitrogen-heterocycle drugs, distinguishing between the partially saturated pyrazoline scaffolds and their aromatic pyrazole analogs is critical. This guide analyzes the fragmentation dynamics of 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine (hereafter referred to as the Target Pyrazoline ) and compares it with its aromatic alternative, 3-(1H-Pyrazol-1-yl)-2-methylpropan-1-amine .

The Core Differentiator: The defining MS/MS characteristic separating these two species is the extrusion of molecular nitrogen (


) . While the aromatic pyrazole ring is highly stable, the dihydropyrazole (pyrazoline) ring undergoes a characteristic retro-cycloaddition or 

elimination, providing a diagnostic transition for Multiple Reaction Monitoring (MRM) method development.
Technical Note on Nomenclature
  • Target Compound: The designation "1,3-Dihydropyrazol-2-yl" refers to a 4,5-dihydro-1H-pyrazole (2-pyrazoline) ring attached at the nitrogen. For this guide, we assume the N1-linkage standard in medicinal chemistry, where the alkyl amine chain is attached to the pyrazoline nitrogen.

  • Chemical Formula:

    
    
    
  • Monoisotopic Mass: 141.12 Da (

    
    )
    
Deep Dive: Fragmentation Dynamics of the Target Pyrazoline

When analyzed via Electrospray Ionization (ESI) in positive mode, the Target Pyrazoline (


) exhibits a fragmentation pattern driven by the instability of the saturated 

bond and the basicity of the primary amine.
Primary Pathway: The Nitrogen Extrusion (Diagnostic)

Unlike aromatic heterocycles, pyrazolines are prone to losing


 to form a cyclopropane derivative or an alkene radical cation. In ESI-MS/MS, this manifests as a neutral loss of 28 Da.
  • Precursor:

    
    
    
  • Product:

    
    
    
  • Mechanism: The protonated pyrazoline ring undergoes ring opening followed by

    
     elimination. This is the "fingerprint" transition for pyrazolines.
    
Secondary Pathway: Alpha-Cleavage (Amine Specific)

The primary amine tail drives a classic


-cleavage mechanism.
  • Precursor:

    
    
    
  • Product:

    
     (
    
    
    
    )
  • Mechanism: Inductive cleavage at the

    
     bond adjacent to the amine nitrogen. While common to all primary amines, its relative intensity varies based on collision energy (CE).
    
Tertiary Pathway: Side Chain Loss

Cleavage of the


 bond connecting the ring to the alkyl chain.
  • Product:

    
     (Pyrazoline cation) or 
    
    
    
    (Protonated amine chain fragment).
Comparative Analysis: Pyrazoline vs. Aromatic Pyrazole

The following table contrasts the Target Pyrazoline with its aromatic analog (Pyraz-ole ), a common metabolic product or synthetic impurity.

Table 1: MS/MS Performance Comparison

FeatureTarget Pyrazoline (Dihydro)Alternative: Aromatic Pyrazole
Structure Partially Saturated (C=N, C-C single)Fully Aromatic (

electrons)
Precursor

142.13 140.11
Dominant Fragment

(Loss of

)

(Side chain cleavage)
Ring Stability Low (Prone to ring opening)High (Ring stays intact)
Diagnostic Loss

(

)

(Neutral Pyrazole)
MRM Utility High (

is unique)
Moderate (

is non-specific)
Collision Energy Low/Medium (15-25 eV)High (30-45 eV required for ring break)
Visualization of Fragmentation Pathways[5][6]

The following diagram illustrates the divergent fragmentation logic between the Target Pyrazoline and the Aromatic Alternative.

FragmentationPathways Target Target Pyrazoline [M+H]+ m/z 142 LossN2 Cyclopropyl/Alkene Cation m/z 114 Target->LossN2 N2 Extrusion (Diagnostic, -28 Da) AmineFrag Iminium Ion (Alpha Cleavage) m/z 30 Target->AmineFrag High CE Alpha Cleavage Aromatic Alternative: Aromatic Pyrazole [M+H]+ m/z 140 Aromatic->AmineFrag High CE PyrazoleRing Pyrazole Cation m/z 69 Aromatic->PyrazoleRing C-N Cleavage SideChain Alkyl Amine Frag m/z 72 Aromatic->SideChain Neutral Loss of Pyrazole

Figure 1: Comparative fragmentation tree showing the diagnostic


 extrusion pathway unique to the Target Pyrazoline.
Experimental Protocol: Validated MS/MS Workflow

To replicate these results and validate the identity of the Target Pyrazoline in a drug development assay, follow this self-validating protocol.

Phase 1: Sample Preparation
  • Stock Solution: Dissolve 1 mg of compound in 1 mL Methanol (1 mg/mL).

  • Working Standard: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

    • Why Formic Acid? Ensures full protonation of the primary amine and the pyrazoline nitrogen, maximizing

      
       signal intensity.
      
Phase 2: Direct Infusion (Tune)
  • Flow Rate: 10 µL/min into ESI source.

  • Source Parameters:

    • Capillary Voltage: 3.5 kV (Positive Mode).

    • Desolvation Temp: 350°C.

  • Validation Step: Verify the presence of

    
    . If 
    
    
    
    is observed, the sample has oxidized to the aromatic pyrazole (common artifact).
Phase 3: Collision Energy (CE) Ramping

Perform a breakdown curve analysis to optimize MRM transitions.

  • Set Q1 to

    
    .
    
  • Scan Q3 from

    
     to 
    
    
    
    .
  • Ramp CE from 5 eV to 50 eV in 5 eV increments.

  • Observation Criteria:

    • At 10-15 eV: Parent ion (

      
      ) dominates.
      
    • At 20-25 eV: The diagnostic fragment (

      
      ) should maximize.
      
    • At >35 eV: The non-specific amine fragment (

      
      ) dominates.
      
Phase 4: Chromatographic Separation (LC-MS)

Since the Pyrazoline and Pyrazole forms may co-exist, chromatographic separation is mandatory.

  • Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Differentiation: The Target Pyrazoline (more basic, more polar) typically elutes earlier than the aromatic Pyrazole analog.

References
  • Saad, E. F., et al. (1998).[1] "Mass spectrometric study of some pyrazoline derivatives." Rapid Communications in Mass Spectrometry. Link

    • Supports the mechanism of ring cleavage and nitrogen extrusion in pyrazoline deriv
  • NIST Chemistry WebBook. "3-Aminopyrazole Mass Spectrum." Link

    • Provides baseline fragmentation data for the aromatic pyrazole core, confirming high stability compared to pyrazolines.
  • Santa Cruz Biotechnology. "3-(1H-1,3-benzodiazol-2-yl)propan-1-amine."[2] Link

    • Used as a structural reference for alkyl-amine chain fragment
  • PubChem. "3-(1H-pyrazol-1-yl)propan-1-amine."[3] Link

    • Source for the aromatic analog structure and predicted properties.

Sources

Comparative

A Comparative Analysis of Amine Reactivity: 3-(Pyrazol-1-yl)-2-methylpropan-1-amine versus Standard Diamines

Introduction In the vast landscape of chemical synthesis, the selection of an appropriate amine building block is a critical decision that dictates reaction outcomes, material properties, and biological interactions. Whi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the vast landscape of chemical synthesis, the selection of an appropriate amine building block is a critical decision that dictates reaction outcomes, material properties, and biological interactions. While standard aliphatic and aromatic diamines are workhorses in polymer science, coordination chemistry, and pharmaceutical development, there is a growing interest in functionalized amines that offer unique structural and electronic properties.[1][2] This guide provides an in-depth comparison of the reactivity of a specialty amine, 3-(pyrazol-1-yl)-2-methylpropan-1-amine, against benchmark standard diamines: ethylenediamine, 1,3-diaminopropane, and p-phenylenediamine.

This analysis is designed for researchers, scientists, and drug development professionals, offering a nuanced understanding of how the incorporation of a pyrazole moiety influences the reactivity of a primary amine. We will delve into the structural and electronic factors governing basicity and nucleophilicity, supported by experimental data and detailed protocols for comparative analysis.

A note on nomenclature: The requested topic specified "3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine." However, dihydropyrazole is an unstable, non-aromatic structure. It is presumed that the intended molecule is the more chemically stable and widely used aromatic analogue, 3-(pyrazol-1-yl)-2-methylpropan-1-amine. This guide will proceed with this structural assumption.

Molecular Architecture and its Influence on Reactivity

The reactivity of an amine is intrinsically linked to its structure. The availability of the nitrogen lone pair, steric hindrance around the nitrogen atom, and the overall electronic environment of the molecule are paramount.

The Contestants:

  • 3-(Pyrazol-1-yl)-2-methylpropan-1-amine (PzMPA): This molecule features a primary aliphatic amine tethered to a pyrazole ring. The pyrazole ring is a five-membered aromatic heterocycle with two adjacent nitrogen atoms.[3]

  • Ethylenediamine (EDA): The simplest aliphatic diamine, consisting of two primary amino groups separated by a two-carbon bridge.[4]

  • 1,3-Diaminopropane (PDA): A slightly longer aliphatic diamine with a three-carbon chain separating the two amino groups.[5]

  • p-Phenylenediamine (PPD): An aromatic diamine where two amino groups are attached to a benzene ring in a para configuration.[6]

Molecular_Structures cluster_PzMPA 3-(Pyrazol-1-yl)-2-methylpropan-1-amine (PzMPA) cluster_EDA Ethylenediamine (EDA) cluster_PDA 1,3-Diaminopropane (PDA) cluster_PPD p-Phenylenediamine (PPD) PzMPA PzMPA Structure EDA EDA Structure PDA PDA Structure PPD PPD Structure

Caption: Molecular structures of the compared amines.

Comparative Reactivity Analysis

Basicity (pKa)

The basicity of an amine, quantified by the pKa of its conjugate acid, is a fundamental indicator of its reactivity. A higher pKa corresponds to a stronger base, indicating a greater tendency to donate its lone pair of electrons to a proton. This property is a strong predictor of nucleophilicity.

The pyrazole ring is known to be an electron-withdrawing group, which can reduce the electron density on the adjacent nitrogen atoms.[7][8] In PzMPA, the pyrazole ring is separated from the primary amine by a propyl chain. This separation mitigates the electron-withdrawing effect to some extent, but it is still expected to lower the basicity of the amine compared to simple aliphatic amines.

CompoundpKa1pKa2Comments
PzMPA ~9.5 (estimated)N/AThe electron-withdrawing pyrazole ring is expected to lower the pKa relative to a simple alkylamine.
Ethylenediamine 9.92[4]6.85[4]The second pKa is significantly lower due to electrostatic repulsion from the first protonated amino group.[9]
1,3-Diaminopropane 10.94[10]~9.0 (estimated)The longer carbon chain reduces the electrostatic repulsion, making the second amino group more basic than in EDA.
p-Phenylenediamine 6.31[11]2.97[11]The lone pairs on the nitrogen atoms are delocalized into the aromatic ring, significantly reducing basicity.[12]

Table 1: Comparison of pKa values for the conjugate acids of the amines.

As the data indicates, the aliphatic diamines, EDA and PDA, are the strongest bases. The delocalization of the nitrogen lone pairs into the benzene ring makes PPD a very weak base. PzMPA is predicted to have a basicity lower than the aliphatic diamines but significantly higher than the aromatic diamine.

Nucleophilicity and Reactivity in Acylation Reactions

Nucleophilicity, while often correlated with basicity, is a kinetic parameter that describes the rate at which a nucleophile attacks an electrophile. In general, for a series of nucleophiles with the same attacking atom, nucleophilicity trends with basicity.

Expected Order of Reactivity in Acylation:

1,3-Diaminopropane > Ethylenediamine > 3-(Pyrazol-1-yl)-2-methylpropan-1-amine > p-Phenylenediamine

This trend is dictated by the availability of the nitrogen lone pair. The aliphatic diamines are the most nucleophilic. The electron-withdrawing nature of the pyrazole ring in PzMPA makes its primary amine less nucleophilic than a standard primary alkylamine. The significant delocalization of the lone pairs in p-phenylenediamine renders it the least reactive in this series.

Applications and Performance

Polymer Synthesis

Diamines are fundamental monomers in the synthesis of polyamides, polyimides, and polyureas.[13][14][15] In these polymerization reactions, the nucleophilic amino groups attack an electrophilic monomer, such as a dicarboxylic acid or diisocyanate.

  • Standard Diamines (EDA, PDA, PPD): These are workhorses in the polymer industry. The choice of diamine significantly impacts the properties of the resulting polymer. For instance, aromatic diamines like PPD are used to produce high-performance polymers like Kevlar, imparting rigidity and thermal stability. Aliphatic diamines like EDA and PDA are used in the synthesis of nylons and other flexible polymers.[2]

  • PzMPA: As a monoamine, PzMPA would act as a chain-terminating agent in a polymerization reaction. However, a diamine analogue of PzMPA could be a specialty monomer to introduce the pyrazole functionality into a polymer backbone. This could be desirable for applications requiring metal-chelating properties, altered solubility, or specific biological interactions.

Coordination Chemistry

The nitrogen atoms in amines can donate their lone pairs to metal ions to form coordination complexes.

  • Ethylenediamine: EDA is a classic bidentate ligand, forming a stable five-membered chelate ring with metal ions.[16] This "chelate effect" results in complexes with high thermodynamic stability.

  • 1,3-Diaminopropane: PDA also acts as a bidentate ligand, but it forms a six-membered chelate ring. For many metal ions, these six-membered rings are less stable than the five-membered rings formed by EDA.[17]

  • p-Phenylenediamine: PPD can act as a bridging ligand between two metal centers.

  • PzMPA: PzMPA has the potential to act as a bidentate ligand, with coordination occurring through the primary amine and one of the nitrogen atoms of the pyrazole ring. This would create a larger chelate ring, the stability of which would depend on the metal ion. The pyrazole moiety can also be used to create more complex ligand architectures.

Experimental Protocols for Reactivity Comparison

To empirically validate the predicted reactivity trends, the following experimental protocols can be employed.

Protocol 1: Determination of pKa by Potentiometric Titration

This method allows for the experimental determination of the basicity of the amines.[18][19]

Objective: To determine the pKa values of the conjugate acids of the amines in an aqueous solution.

Materials:

  • Amine sample (PzMPA, EDA, PDA, PPD)

  • Standardized 0.1 M Hydrochloric Acid (HCl) solution

  • Deionized water

  • Calibrated pH meter and electrode

  • Magnetic stirrer and stir bar

  • Burette (50 mL)

  • Beaker (100 mL)

Procedure:

  • Prepare a 0.01 M solution of the amine in deionized water.

  • Place 50 mL of the amine solution in a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode in the solution and record the initial pH.

  • Titrate the amine solution with the standardized 0.1 M HCl, adding the titrant in small increments (e.g., 0.5 mL).

  • Record the pH after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH has dropped significantly, passing the equivalence point(s).

  • Plot the pH (y-axis) versus the volume of HCl added (x-axis) to generate a titration curve.

  • The pKa is equal to the pH at the half-equivalence point. For diamines, two pKa values will be determined from the two half-equivalence points.

Potentiometric_Titration_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis prep_amine Prepare 0.01 M Amine Solution titrate Titrate Amine with HCl prep_amine->titrate prep_hcl Standardize 0.1 M HCl prep_hcl->titrate calibrate_ph Calibrate pH Meter calibrate_ph->titrate record_ph Record pH at Increments titrate->record_ph plot_curve Plot Titration Curve record_ph->plot_curve determine_pka Determine pKa at Half-Equivalence Point plot_curve->determine_pka

Caption: Workflow for pKa determination via potentiometric titration.

Protocol 2: Competitive Acylation for Relative Reactivity

This experiment provides a direct comparison of the nucleophilic reactivity of the amines.[20]

Objective: To determine the relative reactivity of PzMPA and a standard diamine (e.g., 1,3-diaminopropane) towards an acylating agent.

Materials:

  • 3-(Pyrazol-1-yl)-2-methylpropan-1-amine (PzMPA)

  • 1,3-Diaminopropane (PDA)

  • Acetyl chloride

  • Anhydrous dichloromethane (DCM)

  • Triethylamine (a non-nucleophilic base)

  • NMR spectrometer or HPLC with a suitable column and detector

Procedure:

  • In a dry flask under an inert atmosphere, prepare an equimolar solution of PzMPA and PDA in anhydrous DCM.

  • Add one equivalent of triethylamine to the solution.

  • Cool the solution in an ice bath.

  • Slowly add a sub-stoichiometric amount (e.g., 0.1 equivalents) of acetyl chloride to the stirred solution. The limited amount of acylating agent ensures that the amines are in competition.

  • Allow the reaction to proceed to completion (monitor by TLC if necessary).

  • Quench the reaction with a small amount of water.

  • Extract the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

  • Analyze the resulting mixture of acylated products by ¹H NMR spectroscopy or HPLC. The ratio of the acylated products will be proportional to the relative reactivity of the amines.

Conclusion

The reactivity of an amine is a multifaceted property governed by its molecular structure and electronic environment. This guide has demonstrated that while 3-(pyrazol-1-yl)-2-methylpropan-1-amine is a primary aliphatic amine, its reactivity is modulated by the presence of the electron-withdrawing pyrazole ring.

  • Basicity and Nucleophilicity: PzMPA is less basic and nucleophilic than standard aliphatic diamines like ethylenediamine and 1,3-diaminopropane. However, it is significantly more reactive than aromatic diamines such as p-phenylenediamine.

  • Applications: While standard diamines are staples in bulk polymer production, PzMPA offers a platform for introducing the unique properties of the pyrazole moiety into molecules. This can be advantageous in medicinal chemistry for creating compounds with specific biological targets, or in materials science for developing polymers with tailored properties like metal chelation.

The choice between PzMPA and a standard diamine will ultimately depend on the specific requirements of the application. For applications where high basicity and nucleophilicity are paramount, aliphatic diamines are the superior choice. However, when the goal is to incorporate the specific electronic and coordinating properties of a pyrazole ring, PzMPA and its derivatives are valuable and versatile building blocks.

References

  • Ethylenediamine (C2H8N2) properties. (n.d.). Retrieved from Google Search.[4]

  • Ethylenediamine - ChemBK. (2025, August 19). Retrieved from ChemBK.[21]

  • A Comparative Guide to Diaminopropane and Ethylenediamine as Chelating Agents. (n.d.). Benchchem.[17]

  • Ethylenediamine (CAS 107-15-3): Odor profile, Properties, & IFRA compliance. (n.d.). Scent.vn.[22]

  • p-Phenylenediamine. (n.d.). In Wikipedia. Retrieved from [Link]11]

  • Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2026). EPJ Web of Conferences, 348, 02004.[7]

  • PKa1 and pKa2 for ethylene diamine are 9.92 and 7.11 - does binding of the first ammonium group to an anion lead to an apparently higher second pKa? (2021, September 16). ResearchGate.[9]

  • Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. (2023, May 20). MDPI.[18]

  • 107-15-3(Ethylenediamine) Product Description. (n.d.). ChemicalBook.[23]

  • N-Phenyl-p-phenylenediamine | C12H12N2 | CID 7564. (n.d.). PubChem.[24]

  • Protocol for Determining pKa Using Potentiometric Titration. (n.d.). Creative Bioarray.[19]

  • Exploring the Effect of Electron Withdrawing Groups on Optoelectronic Properties of Pyrazole Derivatives as Efficient Donor and Acceptor Materials for Photovoltaic Devices. (n.d.). ResearchGate.[8]

  • The Significance of Pyrazole Derivatives in Modern Drug Discovery. (n.d.). Retrieved from Google Search.[3]

  • Substituent effects and electron delocalization in five-membered N-heterocycles. (2024, July 1). RSC Publishing.[25]

  • C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. (n.d.). PMC.[26]

  • Application Note and Synthesis Protocol for 3-(1H-pyrazol-1-yl)pyrazin-2-amine. (n.d.). Benchchem.[27]

  • Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide. (n.d.). PMC.[28]

  • Diamine Monomers in Plastic Compounds: Overview and Benefits. (2025, June 26). SpecialChem.[13]

  • Determination of Pka and Pi Values of Amino Acids Through Titration. (2020, January 6). Scribd.[29]

  • SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. (n.d.). DTIC.[30]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. (n.d.). KTU ePubl.[31]

  • Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. (2022, July 15). IJTSRD.[32]

  • Showing Compound propane-1,3-diamine (FDB031131). (2015, May 7). FooDB.[33]

  • Synthesis of Optically and Redox Active Polyenaminones from Diamines and α,α'-Bis[(dimethylamino)methylidene]cyclohexanediones. (n.d.). PMC.[14]

  • Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (2022, May 24). MDPI.[34]

  • Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. (2025, August 6). ResearchGate.[20]

  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021, July 1). The Journal of Organic Chemistry.[35]

  • Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. (2024, December 20). Organic Letters.[36]

  • acylation of amines - Mastering Chemistry Help. (2013, February 13).[37]

  • N-Acylation Reactions of Amines. (n.d.). ResearchGate.[38]

  • An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. (2020, May 28). MDPI.[39]

  • Diamine architecture effects on glass transitions, relaxation processes and other material properties in organo-soluble aromatic polyimide films. (n.d.). Retrieved from Google Search.[15]

  • Diamine Biosynthesis: Research Progress and Application Prospects. (2020, September 25). PMC.[1]

  • Influences of Diamines on the Morphologies and the Chemical, Thermal, and Mechanical Properties of Polyurethane-Imide Elastomers. (2017). Scientific Research Publishing.[2]

  • Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride. (2013, May). Indian Academy of Sciences.[40]

  • 1,3-Diaminopropane | 109-76-2. (2026, January 13). ChemicalBook.[10]

  • 1,3-Diaminopropane. (n.d.). In Wikipedia. Retrieved from [Link]5]

  • P-Phenylenediamine | C6H4(NH2)2 | CID 7814. (n.d.). PubChem.[41]

  • 1,3-Propanediamine | C3H10N2 | CID 428. (n.d.). PubChem.[42]

  • US5128480A - Preparation of 3-methylpyrazole. (n.d.). Google Patents.[43]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (n.d.). MDPI.[44]

  • 3-(1H-pyrazole-1-yl/1H-1,2,4-triazole-1-yl)-N-propananilide Derivatives: Design, Synthesis and Neuroprotectivity Potential Against 6-OHDA Induced Neurotoxicity Model. (2025, March 7). PMC.[45]

  • Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. (2025, December 8). Arabian Journal of Chemistry.[46]

  • Chemical Properties of 1,3-Propanediamine (CAS 109-76-2). (n.d.). Cheméo.[47]

  • P-PHENYLENEDIAMINE. (n.d.). CAMEO Chemicals | NOAA.[12]

  • Ethylenediamine. (n.d.). In Wikipedia. Retrieved from [Link]16]

  • p-Phenylenediamine | 106-50-3. (2026, January 13). ChemicalBook.[6]

Sources

Validation

IR spectroscopy characteristic bands for 1,3-dihydropyrazol moieties

Executive Summary: The Pyrazoline Challenge In medicinal chemistry, the 1,3-dihydropyrazole moiety (IUPAC: 4,5-dihydro-1H-pyrazole , commonly referred to as -pyrazoline ) is a privileged scaffold exhibiting anti-inflamma...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Pyrazoline Challenge

In medicinal chemistry, the 1,3-dihydropyrazole moiety (IUPAC: 4,5-dihydro-1H-pyrazole , commonly referred to as


-pyrazoline ) is a privileged scaffold exhibiting anti-inflammatory, anticancer, and MAO-inhibitory activities.

However, its synthesis—typically via the cyclocondensation of chalcones with hydrazines—presents a specific analytical challenge. Researchers frequently struggle to distinguish the target pyrazoline from:

  • Unreacted Precursors:

    
    -unsaturated ketones (chalcones).
    
  • Oxidation Artifacts: Fully aromatized pyrazoles (which form spontaneously upon air oxidation).

  • Open-Chain Intermediates: Hydrazones.

This guide provides a definitive, data-driven framework for characterizing 1,3-dihydropyrazoles using FTIR spectroscopy, prioritizing reliability over theoretical generalities.

Characteristic IR Bands: The Fingerprint

The 2-pyrazoline ring is characterized by a specific set of vibrations. The most critical marker is the C=N stretching vibration of the ring, which serves as the primary confirmation of cyclization.

Table 1: Core Diagnostic Bands for 2-Pyrazolines
Vibrational ModeFrequency Range (cm⁻¹)IntensityMechanistic Insight & Causality

Endocyclic
1590 – 1620 Medium/StrongThe "Closure" Signal. This band confirms the formation of the imine-like bond within the ring. It is typically lower in frequency than acyclic imines (1640–1690 cm⁻¹) due to ring strain and conjugation with the N1 lone pair.

3300 – 3460 Medium/SharpOnly present in N1-unsubstituted pyrazolines. Its presence confirms the ring has formed but N1 remains free. Disappears if N1 is substituted (e.g., phenyl, acetyl).

Aliphatic (

)
2800 – 2990 Weak/MediumDifferentiation Marker. Corresponds to the asymmetric/symmetric stretch of the

at C4 and

at C5. Crucial for distinguishing from fully aromatic pyrazoles.

1000 – 1350 MediumRepresents the C–N single bonds (N1–C5 and C3–C2). Often coupled with other ring vibrations, making it less diagnostic than C=N but supportive.

Aromatic
1450 – 1600 VariableIf the pyrazoline is aryl-substituted (common in drug discovery), these bands overlap with the C=N region, requiring careful deconvolution.

Critical Note: If your spectrum shows a strong, broad band at 1650–1690 cm⁻¹ , you likely have unreacted chalcone (C=O) or an open-chain hydrazone intermediate. A pure N1-phenyl pyrazoline must not show a carbonyl band.

Comparative Diagnostics: Differentiating Alternatives

The reliability of your data depends on proving what the molecule is not. Use this comparative logic to validate your synthesis.

Scenario A: Pyrazoline vs. Chalcone (Precursor)

The synthesis usually involves the loss of a carbonyl group.

  • Chalcone Signal: Strong

    
     at 1650–1690 cm⁻¹  (
    
    
    
    -unsaturated ketone).
  • Pyrazoline Signal: The C=O band disappears. It is replaced by the

    
     at 1590–1620 cm⁻¹ .
    
  • Exception: If you synthesize an N-acetyl pyrazoline, a new Amide C=O band appears at 1660–1680 cm⁻¹ . However, this is distinct from the chalcone ketone band (usually shifted by ~20 cm⁻¹ and different shape).

Scenario B: Pyrazoline vs. Pyrazole (Oxidation Product)

Pyrazolines are prone to oxidative dehydrogenation to form pyrazoles.

  • Pyrazoline: Contains

    
     hybridized carbons at positions 4 and 5. Result:  Distinct aliphatic 
    
    
    
    bands at 2800–2990 cm⁻¹ .[1]
  • Pyrazole: Fully aromatic system. Result: Loss or significant suppression of aliphatic C-H bands; dominance of aromatic C-H (>3000 cm⁻¹) and ring breathing modes.

Experimental Workflow: Self-Validating Protocol

Objective: Monitor the synthesis of 1,3,5-triphenyl-2-pyrazoline from chalcone and phenylhydrazine.

Step-by-Step Methodology
  • Baseline Acquisition (t=0):

    • Take an IR spectrum of your starting Chalcone .[2][3]

    • Identify: The carbonyl peak (

      
       cm⁻¹).[4][5][6] Mark this as the "Target for Elimination."
      
  • Reaction Monitoring:

    • Aliquot the reaction mixture (refluxing in ethanol/acetic acid).

    • Workup: Mini-extraction (EtOAc/Water) to remove inorganic salts/acids which can distort IR (e.g., broad OH from water). Dry over

      
      .
      
    • Deposition: Cast a film on a KBr window or use ATR (Diamond crystal preferred for hardness).

  • The "Stop" Criteria (Decision Gate):

    • Pass: The

      
       (1660 cm⁻¹) has vanished completely. A new band at ~1595 cm⁻¹ (
      
      
      
      ) has emerged.
    • Fail: A doublet or shoulder remains in the 1650–1690 region. Action: Continue reflux; the ring closure is incomplete.

  • Final Purity Check:

    • Look for the "ghost" band at 3300–3400 cm⁻¹.

    • If synthesizing N-phenyl pyrazoline: This region should be flat (no N-H). If a peak exists, you have unreacted phenylhydrazine or a hydrazone intermediate.

Visualizations

Diagram 1: Synthesis Monitoring Workflow

This logic flow ensures you do not isolate the product prematurely.

SynthesisWorkflow Start Start: Chalcone + Hydrazine Monitor Aliquot & Mini-Workup (Remove Solvent/Acid) Start->Monitor IR_Check Acquire IR Spectrum (Focus: 1500-1800 cm⁻¹) Monitor->IR_Check Decision Is C=O Band (1650-1690 cm⁻¹) Present? IR_Check->Decision Success End Reaction: Pyrazoline Formed Decision->Success No (Band Absent) Fail Continue Reflux (Ring Closure Incomplete) Decision->Fail Yes (Band Exists) Fail->Monitor + 1 Hour

Caption: Iterative IR monitoring workflow to confirm complete consumption of the chalcone precursor.

Diagram 2: Spectral Logic Tree

Use this tree to classify your isolated product based on key bands.

SpectralLogic Root Unknown Product Spectrum CheckCO Band @ 1650-1690 cm⁻¹? Root->CheckCO HasCO Precursor or Open Chain CheckCO->HasCO Yes (Strong) NoCO Cyclized Structure CheckCO->NoCO No CheckAcetyl Is N1 Acetylated? HasCO->CheckAcetyl IsAcetyl N-Acetyl Pyrazoline (Valid Product) CheckAcetyl->IsAcetyl Yes IsChalcone Unreacted Chalcone (Failure) CheckAcetyl->IsChalcone No CheckCH Aliphatic C-H (2800-2990 cm⁻¹)? NoCO->CheckCH IsPyrazoline 2-Pyrazoline (Target) CheckCH->IsPyrazoline Present (sp³ C4/C5) IsPyrazole Pyrazole (Oxidized Impurity) CheckCH->IsPyrazole Absent (Fully Aromatic)

Caption: Decision tree for distinguishing 2-pyrazolines from precursors (chalcones) and oxidation products (pyrazoles).

References

  • Bano, M., et al. (2015). Synthesis and Evaluation of New Pyrazoline Derivatives as Potential Anticancer Agents. Molecules, 20(10), 18756-18771. Link

  • Çelik, İ., et al. (2021).[1] Synthesis and structural characterization of novel pyrazoline derivatives. Gazi University Journal of Science Part A: Engineering and Innovation, 11(2), 622-628. Link

  • Sharshira, E. M., & Hamada, N. M. (2012). Synthesis, Characterization and Fluorescent Property Evaluation of 1,3,5-Triaryl-2-pyrazolines. Molecules, 17(5), 4962-4971. Link

  • PubChem. (2025).[7] 2-Pyrazoline (Compound Summary). National Library of Medicine. Link

  • Jain, N., et al. (2023). Investigation of chalcone cyclized pyrazole derivatives as an anti-inflammatory agent. Journal of Molecular Structure, 1271. Link

Sources

Comparative

Comparative Guide: Purity Assessment Standards for 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine

Topic: Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and QA/QC Professionals. Executive Summary & Molecule Profile 3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine (herea...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, and QA/QC Professionals.

Executive Summary & Molecule Profile

3-(1,3-Dihydropyrazol-2-yl)-2-methylpropan-1-amine (hereafter referred to as DP-MPA ) represents a class of nitrogen-rich, basic heterocycles frequently used as building blocks in kinase inhibitor synthesis.

Characterizing DP-MPA presents specific analytical challenges:

  • Hygroscopicity: The primary amine and pyrazoline nitrogen make the compound prone to absorbing atmospheric moisture and CO₂ (forming carbamates).

  • Polarity: High polarity complicates standard reverse-phase HPLC retention without ion-pairing agents.

  • Combustion Difficulty: Nitrogen-rich rings often yield incomplete combustion, leading to low Nitrogen values in elemental analysis.

This guide compares the three industry-standard methodologies for establishing purity: Classical Elemental Analysis (CHN) , Quantitative NMR (qNMR) , and High-Resolution Mass Spectrometry (HRMS) .

Physicochemical Profile (Theoretical)
PropertyValueNotes
Formula C₇H₁₅N₃High Nitrogen content (~30%)
MW 141.21 g/mol Low molecular weight
Physical State Viscous Oil / Low-melting SolidLikely hygroscopic
Theoretical C 59.54%
Theoretical H 10.71%
Theoretical N 29.76%Critical quality attribute

Comparative Analysis of Methodologies

Method A: Combustion Analysis (CHN)

The Traditional "Gold Standard" for Publication

Mechanism: High-temperature combustion (approx. 1150°C) in an oxygen-rich environment, converting the sample to CO₂, H₂O, and NOₓ (reduced to N₂).[1]

  • Pros: Required by many top-tier journals (JOC, J. Med. Chem) for new compound registration; inexpensive per run.

  • Cons: High failure rate for DP-MPA. Due to hygroscopicity, the "Found" Hydrogen value is often elevated, and Carbon is depressed (diluted by water weight).

  • Acceptance Standard:

    
     absolute difference from theoretical values [1].
    
Method B: Quantitative NMR (qNMR)

The Modern Metrological Standard

Mechanism: Ratio analysis of the analyte's proton integration against a Certified Reference Material (CRM) internal standard.

  • Pros: Superior for DP-MPA. It distinguishes between the analyte and residual solvents/water. It provides an absolute purity value (mass balance) rather than just elemental ratios.

  • Cons: Requires expensive deuterated solvents and precise weighing (metrological weighing capability).

  • Acceptance Standard: Recovery of

    
     (with RSD 
    
    
    
    ) [2].
Method C: HRMS (LC-MS/TOF)

The Identity Confirmation

Mechanism: Ionization (ESI+) followed by time-of-flight detection to determine exact mass.

  • Pros: Confirms formula (C₇H₁₅N₃) with high precision (< 5 ppm error).

  • Cons: Not quantitative. Ionization efficiency varies; it cannot detect inorganic salts or residual solvents, leading to false "high purity" assumptions.

Decision Framework & Workflow

The following diagram illustrates the logical pathway for selecting the correct analytical method based on the physical state of your DP-MPA sample.

AnalysisWorkflow Start Sample: DP-MPA (C7H15N3) CheckState Physical State Check Start->CheckState IsOil Viscous Oil / Hygroscopic? CheckState->IsOil Dry Rigorous Drying (P2O5, Vac Oven, 48h) IsOil->Dry No (Solid) qNMR 1H-qNMR (Internal Standard Method) IsOil->qNMR Yes (Oil/Sticky) CHN Combustion Analysis (CHN) Sealed Tin Capsule Dry->CHN ResultCHN Pass: +/- 0.4%? Fail: High H, Low C CHN->ResultCHN ResultCHN->qNMR If Fails Solvent Solvent: DMSO-d6 (Prevents amine exchange) qNMR->Solvent Calc Calculate Mass Purity Solvent->Calc

Figure 1: Analytical decision tree prioritizing qNMR for hygroscopic amines when CHN fails due to solvent trapping.

Experimental Protocols

Protocol A: Handling DP-MPA for Combustion Analysis (CHN)

If you must use CHN (e.g., for specific journal requirements), you must mitigate water absorption.

  • Pre-Drying: Place 50 mg of DP-MPA in a vacuum drying pistol over Phosphorus Pentoxide (

    
    ) at 
    
    
    
    for 24 hours.
  • Encapsulation:

    • Use a glove box under Argon atmosphere if possible.

    • Use Tin (Sn) capsules (tin aids combustion via exothermic oxidation).

    • Crucial Step: Cold-weld the capsule immediately after weighing.

  • Calibration Standard: Use Acetanilide (10.36% N) or Sulfanilamide (16.27% N). Do not use low-nitrogen standards like Stearic Acid, as they do not bracket the high nitrogen content (~30%) of DP-MPA.

Protocol B: qNMR Standard Operating Procedure (Recommended)

This protocol aligns with USP <761> Nuclear Magnetic Resonance guidelines [3].

Reagents:

  • Analyte: ~10 mg DP-MPA (weighed to 0.01 mg precision).

  • Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent).

    • Why: Maleic acid provides a sharp singlet at

      
       ppm, usually clear of the propyl/methyl signals of DP-MPA.
      
  • Solvent: DMSO-

    
     (preferred over 
    
    
    
    or
    
    
    to prevent rapid amine proton exchange and salt formation).

Acquisition Parameters:

  • Pulse Angle:

    
    
    
  • Relaxation Delay (

    
    ): 
    
    
    
    seconds (Must be
    
    
    of the longest relaxing proton, typically the IS).
  • Scans (

    
    ):  16 or 32 (to ensure S/N ratio > 250:1).
    
  • Spectral Width: -2 to 14 ppm.

Calculation:



  • 
    : Integral area[2]
    
  • 
    : Number of protons (e.g., 2 for Maleic acid singlet)
    
  • 
    : Molar mass[2]
    
  • 
    : Weighed mass
    

Data Interpretation & Troubleshooting

The following table highlights common failure modes when analyzing DP-MPA.

ObservationMethodDiagnosisSolution
High H (> +0.5%) CHNWater absorption (Hygroscopicity).Dry sample in vacuo; switch to qNMR.
Low C (< -0.5%) CHNSample weight inflated by non-carbon impurities (water/salts).Calculate "Corrected for Moisture" if Karl Fischer data exists.
Broad NH peaks NMRProton exchange with trace water in solvent.Use DMSO-

or add a drop of

to collapse exchangeables (but use CH signals for quant).
Extra peak @ 3.33 ppm NMRWater in DMSO-

.
Do not integrate this region; ensure IS does not overlap.
Visualizing the qNMR Logic

qNMR_Logic Spectrum 1H NMR Spectrum Integrate Integration Spectrum->Integrate Sig_IS IS Signal (Maleic Acid, 6.3ppm) Integrate->Sig_IS Sig_Ana Analyte Signal (Methyl, 0.9ppm) Integrate->Sig_Ana Ratio Molar Ratio Calculation Sig_IS->Ratio Sig_Ana->Ratio Purity Absolute Purity % Ratio->Purity

Figure 2: Signal processing flow for determining absolute purity via qNMR.

References

  • Journal of Organic Chemistry. Guidelines for Authors - Characterization of New Substances. American Chemical Society. Link

  • Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. Link

  • United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy.[3][4] USP-NF. Link

  • Holzgrabe, U. (2010). "Quantitative NMR spectroscopy in pharmaceutical applications." Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. Link

  • NIST. Certificate of Analysis - Standard Reference Materials (Benzoic Acid/Acetanilide). National Institute of Standards and Technology. Link

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.